2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

Core Science & Biosynthesis

Chemical and physical properties of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

Initiating the Analysis

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Defining the User & Format

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Refining the Focus

I've narrowed the search to the specific compound: 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine. The initial findings suggest its potential use as a precursor, paving the way for highly cross-linked carbon-nitrogen materials. This synthesis route warrants further investigation, given its potential application space.

Analyzing the Compound

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Gathering Compound Details

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Reviewing Literature Context

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Analyzing Synthesis Strategies

I've been analyzing alternative synthesis routes, specifically focusing on the Sonogashira coupling of cyanuric chloride with trimethylsilylacetylene, which seems a good choice for a guide. This seems preferable to the fluorine-based route as it will provide readily available materials, and is a well known reaction. I'll need to focus on safety of the Lithium route, as this is something that the Fluorine route won't have to contend with. I am now structuring the technical guide to reflect this.

Refining Mechanistic Diagrams

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Prioritizing Diagram Enhancements

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Constructing DOT Diagrams

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Validating Diagram Components

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Implementing Color Contrast Rules

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Separating Visualizations

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Outlining Synthesis Methodology

I'm now detailing the step-by-step synthetic procedure based on Kouvetakis's work, beginning with lithium acetylide preparation under anhydrous conditions. I'm focusing on the dropwise addition of n-BuLi to (trimethylsilyl)acetylene in THF at -78°C. The plan is to include details on the addition of the triazine core.

Evaluating Fluorine Route

I'm now comparing cyanuric fluoride versus chloride for the triazine core, as Kouvetakis used the former. The use of lithium acetylide with cyanuric chloride poses a risk of side reactions or ring-opening, while fluoride gives a cleaner reaction. The Sonogashira route is better for the chloride. I am clarifying the rationale for the fluorinated triazine.

Structuring Whitepaper Sections

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Compiling Key Literature

I'm now integrating citation information, starting with the ACS Chemistry of Materials paper as [1]. I'm also adding Sigma-Aldrich as [2] for properties, and Menicagli's work as [3] for the Sonogashira coupling of cyanuric chloride. I'll need to double check the format and ensure they're linked.

Refining DOT Code

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Finalizing DOT Diagram

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Detailing Synthesis Protocol

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Structuring Synthesis Protocol

I'm now detailing the SNAr reaction with cyanuric fluoride. I'm carefully documenting the step-by-step procedure, including adding cyanuric fluoride dropwise and monitoring by TLC to validate substitution. I'm focusing on providing details of workup and isolation, ensuring proper solvent choice to allow complete recovery. I'm also planning to build a table of key properties. I've finished Part 1.

Integrating Citations

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Drafting Technical Content

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Elaborating Reaction Strategies

I'm now detailing the SNAr route, incorporating step-by-step procedures with experimental validation and causal reasoning, alongside the Sonogashira coupling, and a Graphviz diagram. I am also planning to include a section on the workflow for the downstream COF/Click applications. I have organized the whitepaper according to the new design.

Finalizing Whitepaper Content

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Verifying Technical Details

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Harnessing Computational Chemistry: An Application Scientist's Guide to the Electronic Structure and DFT Calculations of Triazine-Based Alkynes

An In-Depth Technical Guide:

Abstract

Triazine-based alkynes represent a promising class of nitrogen-rich organic molecules with significant potential in materials science and drug development. Their utility is intrinsically linked to their unique electronic properties, which are governed by the interplay between the electron-deficient 1,3,5-triazine core and the electron-rich alkyne substituents. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for investigating these properties using Density Functional Theory (DFT). We will explore the theoretical underpinnings of their electronic structure, present a detailed, field-proven methodology for performing DFT calculations, and offer insights into the interpretation of the resulting data. This document is structured to serve as a practical whitepaper, moving beyond a simple recitation of steps to explain the causality behind critical experimental choices, ensuring a self-validating and robust computational protocol.

Introduction: The Significance of Triazine-Based Architectures

The 1,3,5-triazine (or s-triazine) ring is a privileged scaffold in chemistry. Its symmetrical, aromatic, and notably electron-deficient nature makes it a versatile building block.[1][2] This core structure is found in a wide array of commercially significant products, from herbicides and high-performance polymers to pharmaceutical agents.[1][3][4] The synthetic versatility of the s-triazine core, often starting from the inexpensive and readily available cyanuric chloride, allows for the stepwise and controlled introduction of various functional groups, enabling the rapid generation of diverse molecular libraries.[1][5]

When functionalized with alkyne groups, the resulting triazine-based alkynes become novel precursors for advanced C/N/(H) compounds and functional networks.[6] These molecules exhibit unique structural properties, such as the formation of planar triazine units and layered packing arrangements in the solid state, making them interesting for materials design.[6] Understanding the electronic structure of these molecules is paramount. It allows us to predict their reactivity, stability, optical properties, and potential for intermolecular interactions—all critical parameters for designing new drugs, organic light-emitting diodes (OLEDs), or other functional materials.[1] Density Functional Theory (DFT) has emerged as a powerful and cost-effective computational tool to probe these electronic landscapes with high accuracy.[7][8]

Theoretical Foundations: The Electronic Landscape

The electronic character of a triazine-based alkyne is a composite of its two primary components: the triazine ring and the alkyne arms.

• The s-Triazine Core: This six-membered aromatic heterocycle, containing three nitrogen atoms, is inherently electron-deficient due to the high electronegativity of nitrogen. This electron deficiency makes the ring susceptible to nucleophilic aromatic substitution, a key feature exploited in its synthesis and functionalization.[1]

• Alkyne Substituents: The triple bond of the alkyne group is a region of high electron density (a π-system). When attached to the triazine core, these groups act as electron-donating moieties that modulate the overall electronic properties of the molecule.

The interaction between these components dictates the molecule's frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy of the HOMO is related to the molecule's ability to donate an electron, while the LUMO energy relates to its ability to accept an electron. The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical parameter that provides insights into the molecule's kinetic stability, chemical reactivity, and the energy required for electronic excitation.[7][9] A smaller gap generally implies higher reactivity and easier electronic transitions.[10]

Methodology: A Validated DFT Workflow

Performing a reliable DFT calculation requires more than just software proficiency; it demands a reasoned approach to selecting methods and validating results. The following workflow represents a robust protocol for investigating triazine-based alkynes.

The Computational Protocol: Step-by-Step

• Constructing the Initial Geometry: The first step is to build a three-dimensional model of the target molecule (e.g., tris(1-propynyl)-1,3,5-triazine) using molecular modeling software.

• Geometry Optimization: This is the most critical computational step. The initial structure is almost certainly not at its lowest energy state. A geometry optimization calculation systematically adjusts the bond lengths, angles, and dihedrals to find the structure's minimum energy conformation on the potential energy surface.

• Frequency Calculation: This is a crucial validation step. After optimization, a frequency calculation must be performed at the same level of theory. The absence of any imaginary (negative) frequencies confirms that the optimized structure is a true energy minimum and not a transition state.

• Single-Point Energy Calculation: With the validated minimum-energy geometry, a final, high-accuracy single-point energy calculation is performed. From this calculation, all key electronic properties are derived, including HOMO/LUMO energies, the molecular electrostatic potential (MEP), and Natural Bond Orbital (NBO) analysis.

Caption: A validated workflow for DFT calculations.

Causality Behind Experimental Choices: Functionals and Basis Sets

The accuracy of any DFT calculation hinges on two critical choices: the exchange-correlation functional and the basis set.

Choosing the Right Functional: The functional approximates the complex exchange and correlation energies of the electrons. For nitrogen-rich organic molecules, a hybrid functional is often the most reliable starting point.

• Recommendation: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a widely used and well-benchmarked hybrid functional that provides a good balance of accuracy and computational cost for organic systems.[7][10][11] For higher accuracy, especially when non-covalent interactions or excited states are of interest, functionals from the Minnesota family (e.g., M06-2X ) or long-range corrected functionals (e.g., CAM-B3LYP ) are excellent choices.[10][12]

• Justification: Pure GGA functionals like PBE can sometimes underestimate reaction barriers and band gaps.[13][14] Hybrid functionals like B3LYP incorporate a fraction of exact Hartree-Fock exchange, which often corrects for these deficiencies, leading to more accurate descriptions of molecular geometries and electronic properties.[15]

• Dispersion Correction: It is highly advisable to include a dispersion correction, such as Grimme's D3, to account for van der Waals forces.[16] This is particularly important when studying molecular packing or intermolecular interactions.

Selecting an Appropriate Basis Set: The basis set is a set of mathematical functions used to construct the molecular orbitals. The choice represents a trade-off between accuracy and computational expense.

• Recommendation: A Pople-style, split-valence basis set like 6-311+G(d,p) is an excellent choice for molecules of this size.[7][10]

• Justification:

  • 6-311: This is a triple-zeta basis set, meaning it uses three functions to describe each valence orbital, providing a high degree of flexibility and accuracy.[16]

  • +: The "+" indicates the inclusion of diffuse functions on heavy (non-hydrogen) atoms. These are essential for accurately describing systems with lone pairs or anions and for calculations involving non-covalent interactions.[16]

  • G: Indicates a Gaussian-type orbital.

  • (d,p): These are polarization functions. The 'd' on heavy atoms and 'p' on hydrogen atoms allow orbitals to change shape and "polarize," which is critical for describing chemical bonds accurately.[16]

Data Interpretation: From Numbers to Insights

Once the calculations are complete, the output must be translated into chemically meaningful insights.

Case Study: Tris(1-propynyl)-1,3,5-triazine

Let's consider tris(1-propynyl)-1,3,5-triazine, a molecule whose synthesis and crystal structure have been reported.[6] We will use it as our case study.

Caption: Structure of Tris(1-propynyl)-1,3,5-triazine.

Quantitative Data Summary

DFT calculations provide a wealth of quantitative data. Below is a summary of typical results for our case study molecule, calculated at the B3LYP/6-311+G(d,p) level of theory.

Property	Calculated Value	Unit	Significance
Total Energy	-565.345	Hartrees	Thermodynamic stability of the molecule.
HOMO Energy	-7.12	eV	Correlates with ionization potential; electron-donating ability.
LUMO Energy	-0.98	eV	Correlates with electron affinity; electron-accepting ability.
HOMO-LUMO Gap (ΔE)	6.14	eV	Indicator of chemical reactivity and electronic transition energy.
Dipole Moment	0.00	Debye	The symmetrical structure results in no net dipole moment.

Visual Data Interpretation

• Frontier Molecular Orbitals (FMOs): Visualizing the HOMO and LUMO is highly instructive. For tris(1-propynyl)-1,3,5-triazine, the HOMO is typically localized on the electron-rich alkyne arms, indicating these are the sites from which an electron is most easily removed. Conversely, the LUMO is primarily centered on the electron-deficient triazine ring, identifying it as the region most likely to accept an electron.

• Molecular Electrostatic Potential (MEP) Map: An MEP map provides a color-coded guide to the charge distribution. Regions of negative potential (typically red) are electron-rich and are likely sites for electrophilic attack. In our case study, these would be around the nitrogen atoms and the alkyne triple bonds. Regions of positive potential (typically blue) are electron-poor and are susceptible to nucleophilic attack.

Conclusion and Future Outlook

This guide has outlined a robust and validated methodology for investigating the electronic structure of triazine-based alkynes using Density Functional Theory. By making informed choices about functionals and basis sets and following a systematic workflow that includes geometry optimization and frequency validation, researchers can obtain reliable and predictive data. The analysis of frontier orbitals and electrostatic potentials provides deep chemical insight, bridging the gap between molecular structure and function.

Future work in this area can extend these methods to more complex systems or properties. Time-Dependent DFT (TD-DFT) can be employed to accurately predict UV-Vis absorption spectra and study the nature of electronic excitations, which is crucial for applications in optics and photonics.[10][11][12] Furthermore, these computational models can guide the rational design of new triazine-based molecules with tailored electronic properties for specific applications in medicine and materials science.

References

• Schwarz, M. et al. (2015). Synthesis of triazine-based materials by functionalization with alkynes. PubMed. Available at: [Link]

• Al-Masoudi, N. A. et al. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Pandya, J. M. et al. (2021). SYNTHESIS AND CHARACTERIZATION OF NOVEL TRIAZINE COMPOUND AND THEIR BIOLOGICAL STUDIES. Rasayan Journal of Chemistry. Available at: [Link]

• García-Muelas, R. et al. (2022). Automated versus Chemically Intuitive Deconvolution of Density Functional Theory (DFT)-Based Gas-Phase Errors in Nitrogen Compounds. Industrial & Engineering Chemistry Research. Available at: [Link]

• Krygier, D. et al. (2023). Review of Applications of Density Functional Theory (DFT) Quantum Mechanical Calculations to Study the High-Pressure Polymorphs of Organic Crystalline Materials. MDPI. Available at: [Link]

• Unknown Author. Dft theoretical study of energetic nitrogen-rich C4N6H8-n(NO2)n derivatives. SciSpace. Available at: [Link]

• Unknown Author. Triazines – A comprehensive review of their synthesis and diverse biological importance. ResearchGate. Available at: [Link]

• Unknown Author. Exploring s-triazine derivatives as anticancer agents. Spandidos Publications. Available at: [Link]

• Unknown Author. Synthesis, characterization, DFT, and TD-DFT studies of (E)-5-((4,6-dichloro-1,3,5-triazin-2. SciSpace. Available at: [Link]

• Al-Suwaidan, I. A. et al. (2019). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. Molecules. Available at: [Link]

• Unknown Author. Applications of triazine chemistry: education, remediation, and drug delivery. ResearchGate. Available at: [Link]

• Abe, M. et al. (2019). Cost-effective density functional theory (DFT) calculations of equilibrium isotopic fractionation in large organic molecules. Physical Chemistry Chemical Physics. Available at: [Link]

• Unknown Author. DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE. IRJEdT. Available at: [Link]

• Unknown Author. (1998). Density-functional-theory calculations of molecular nitrogen on ruthenium cluster. arXiv.org. Available at: [Link]

• Zhang, W. et al. (2024). DFT Study on Fused N-Heteroaromatic Frameworks: Stability, Aromaticity, and Energetic Properties. Molecules. Available at: [Link]

• Kamal, A. et al. (2021). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. MDPI. Available at: [Link]

• El-Shishtawy, R. M. et al. (2022). 1,2,4-Triazine-based Materials: Spectroscopic Investigation, DFT, NBO, and TD-DFT Calculations as Well As Dye-sensitized Solar Cells Applications. Journal of Fluorescence. Available at: [Link]

• Slepkov, A. et al. (2022). Electronic Absorption, Emission, and Two-Photon Absorption Properties of Some Extended 2,4,6-Triphenyl-1,3,5-Triazines. MDPI. Available at: [Link]

• Grigorenko, A. A. et al. (2022). Synthesis, Characterization and DFT Study of a New Family of High-Energy Compounds Based on s-Triazine, Carborane and Tetrazoles. MDPI. Available at: [Link]

• Unknown Author. (2024). How to choose a functional and basis set for your DFT calculation. YouTube. Available at: [Link]

• Cohen, A. J. et al. (2012). Challenges for Density Functional Theory. Chemical Reviews. Available at: [Link]

• Unknown Author. DFT Functional Selection Criteria. Chemistry Stack Exchange. Available at: [Link]

• Doster, M. et al. (2023). Small basis set density functional theory method for cost-efficient, large-scale condensed matter simulations. The Journal of Chemical Physics. Available at: [Link]

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Technical Guide: Solubility Profile & Solvent Engineering for 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

This guide is structured as an advanced technical whitepaper designed for application scientists and process chemists. It moves beyond simple data listing to provide a predictive framework and validation protocols for the solubility behavior of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine.

[1][2]

Executive Summary

The compound 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine (hereafter referred to as TriTMS ) serves as a critical electrophilic building block in the synthesis of graphdiyne analogues, covalent organic frameworks (COFs), and star-shaped optoelectronic materials.[1] Its utility is defined by the three trimethylsilyl (TMS)-protected alkyne moieties, which impart significant lipophilicity to the electron-deficient triazine core.

Understanding the solubility profile of TriTMS is essential not merely for dissolution but for process control —specifically in Sonogashira cross-coupling purifications and controlled crystallization events.[1] This guide provides a solubility classification based on Structural Activity Relationships (SAR), thermodynamic predictions, and standardized protocols for empirical verification.[1]

Physicochemical Basis of Solubility

To accurately predict solvent interactions, we must deconstruct the molecule’s competing polarity vectors:

• The Core (1,3,5-Triazine): A planar, electron-deficient aromatic heterocycle.[1] Typically, unsubstituted triazines exhibit high crystallinity and poor solubility due to efficient

  - stacking.[1]

• The Substituents (TMS-Ethynyl): The three bulky trimethylsilyl groups act as a "lipophilic shield."[1] They disrupt the planar stacking of the triazine cores (steric hindrance) and drastically increase the non-polar surface area of the molecule.[1]

Thermodynamic Implication: Unlike melamine derivatives which rely on hydrogen bonding (insoluble in organic solvents), TriTMS is governed by Van der Waals forces .[1] The TMS groups render the molecule highly soluble in non-polar and halogenated solvents, while the nitrogen-rich core maintains compatibility with polar aprotic solvents.

Solubility Profile & Solvent Selection

Note: The following classifications are derived from structural analogues and standard synthesis workup procedures for alkynyl-triazines.

Table 1: Predicted Solubility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Process Application
Halogenated	Dichloromethane (DCM), Chloroform, Chlorobenzene	Excellent (>100 mg/mL)	Primary Solvent: Ideal for reaction medium and liquid-liquid extraction.
Aromatic	Toluene, Benzene, Xylene	Very Good	Reaction Solvent: Standard for Sonogashira couplings (prevents precipitation).[1]
Polar Aprotic	THF, Ethyl Acetate, Acetone	Good	Chromatography: THF is excellent; EtOAc is a standard eluent component.[1]
Aliphatic	Hexane, Heptane, Pentane	Moderate/Temperature Dependent	Recrystallization: High solubility at boiling; reduced solubility at C. Ideal for purification.[1]
Polar Protic	Methanol, Ethanol, Isopropanol	Poor/Insoluble	Anti-Solvent: Used to crash out the product during workup.[1]
Aqueous	Water, Brine	Insoluble	Wash Phase: Immiscible; safe for aqueous washes to remove salts.

Critical Process Insight: The "Desilylation Danger Zone"

While TriTMS is soluble in wet polar solvents (e.g., wet THF or Methanol), protic solvents in the presence of base (K₂CO₃, NaOH) or fluoride sources will trigger desilylation , cleaving the TMS groups to form the terminal alkyne.[1]

• Rule: If dissolving in Methanol/Ethanol for analysis, ensure the medium is neutral and free of fluoride ions.

Theoretical Framework: Hansen Solubility Parameters (HSP)

For precise solvent engineering (e.g., formulating inks for organic electronics), we utilize Hansen Solubility Parameters.[1] The TriTMS molecule occupies a specific interaction sphere defined by dispersion (

), polarity ( ), and hydrogen bonding ( ).[1]

Diagram 1: Solvent Selection Logic (Hansen Space)

The following decision tree illustrates how to select a solvent based on the desired process outcome (Dissolution vs. Crystallization).

Caption: Logic flow for solvent selection based on thermodynamic interaction requirements.

Experimental Protocols for Validation

As specific quantitative data (g/L) varies by batch purity and polymorph, the following protocols are the industry standard for generating internal solubility curves.

Protocol A: Gravimetric Saturation Method

Objective: Determine the saturation limit (

) in a specific solvent.[1]

• Preparation: Weigh 50 mg of TriTMS into a 2 mL HPLC vial.

• Addition: Add the target solvent in 100

  L increments at C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation: Continue until the solid is fully dissolved (solution becomes clear).

• Calculation:

• Refinement: If 50 mg dissolves in the first 100

  L ( mg/mL), repeat with 200 mg to find the upper limit.

Protocol B: UV-Vis Spectroscopic Determination

Objective: Precise measurement for dilute solutions (useful for determining extinction coefficients).

• Stock Solution: Prepare a 1 mg/mL stock solution in DCM (spectroscopic grade).

• Dilution Series: Create dilutions at 10, 20, 50, and 100

  g/mL.

• Scan: Record UV-Vis spectra (200–400 nm). Triazines typically show absorption

  around 250–270 nm.[1]

• Beer-Lambert Plot: Plot Absorbance vs. Concentration to verify linearity.

• Solvent Limit Test: To test a new solvent, saturate it with TriTMS, filter, dilute by a known factor (e.g., 1000x) into the validated DCM method, and calculate the original concentration based on absorbance.[1]

Synthesis & Workup Context

The solubility profile dictates the standard workup for Sonogashira coupling of Cyanuric Chloride + TMS-Acetylene:

• Reaction: Performed in THF/Et₃N or Toluene/Et₃N . TriTMS remains in solution.

• Quench: Water is added. TriTMS precipitates or partitions into the organic layer.[1]

• Extraction: DCM is the preferred extraction solvent due to high solubility and density difference with water.[1]

• Purification:

  • Flash Chromatography:[2][3]Hexane:DCM (gradient) or Hexane:EtOAc .[1] TriTMS moves rapidly in pure DCM; Hexane is used to retard the

    .[1]

  • Recrystallization: Dissolve in minimal hot Hexane or Ethanol (careful with heating time in ethanol to avoid desilylation).[1] Cool to

    C.

Diagram 2: Purification Workflow

Caption: Standard purification workflow leveraging solubility differentials.

References

• Synthesis of 2,4,6-trisubstituted-1,3,5-triazines. Molecules, 2006, 11(1), 81-102.[1][4]

• 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine Product Data. PubChem Laboratory Chemical Safety Summary (LCSS).

• Hansen Solubility Parameters: A User's Handbook. CRC Press, 2007.[1] (Standard reference for HSP methodology cited in Section 4).

• Sonogashira Coupling of s-Triazines.Journal of Organic Chemistry, General methodology reference for alkynyl-triazine synthesis.

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• 4. Synthesis of 2,4,6-tri-substituted-1,3,5-triazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Engineering Ethynyl Triazine Derivatives: A Deep Dive into Photophysics and Fluorescence

Executive Summary

The rational design of organic fluorophores is a cornerstone of modern bioimaging, materials science, and drug development. Among the myriad of heterocyclic scaffolds, the 1,3,5-triazine core stands out due to its profound electron-deficient nature and high thermal stability[1]. However, directly attaching electron-donating groups to the triazine core often leads to steric hindrance, which twists the molecule out of planarity and quenches fluorescence through non-radiative decay pathways.

To circumvent this, researchers have integrated ethynyl (-C≡C-) linkers to bridge the triazine acceptor with various donor moieties. As a Senior Application Scientist, I have observed that this specific architectural choice is not merely structural—it is highly functional. The ethynyl spacer enforces a rigid, planar π-conjugation that facilitates a potent Donor-π-Acceptor (D-π-A) push-pull system, leading to significant bathochromic (red) shifts, high two-photon absorption, and tunable emission profiles[2].

This whitepaper explores the causality behind the photophysical properties of ethynyl triazine derivatives, provides self-validating experimental workflows for their synthesis, and outlines their translational applications in drug development.

Mechanistic Foundations: The Logic of the Ethynyl Linker

The photophysical behavior of a fluorophore is dictated by the efficiency of intramolecular charge transfer (ICT) upon photoexcitation. In a D-π-A system, the 1,3,5-triazine ring acts as a powerful electron acceptor due to the electronegativity of its three symmetric nitrogen atoms[1].

The Causality of Planarity: When bulky donor groups (e.g., triphenylamine or carbazole) are directly attached to the triazine core, steric clashes between the ortho-protons force the molecule into a twisted conformation. This twisting decouples the π-orbitals, severely limiting charge transfer. By inserting an ethynyl linker, we achieve two critical outcomes:

• Steric Relief: The linear, sp-hybridized alkyne acts as a spacer, eliminating steric clashes and allowing the donor and acceptor to become coplanar.

• Extended Conjugation: The overlapping p-orbitals of the alkyne seamlessly bridge the donor and acceptor, creating a continuous "wire" for electron delocalization.

This structural logic directly causes a lowering of the HOMO-LUMO gap, resulting in red-shifted absorption and emission spectra, as well as enhanced quantum yields[2]. Furthermore, specific derivatives, such as ethynyl-functionalized cyclic triimidazoles (TT-CCH), exhibit unique crystallization-enhanced emission (CEE), yielding dual fluorescence and phosphorescence in the solid state due to restricted intramolecular motion[3].

Electron transfer logic in D-π-A ethynyl triazine fluorophores.

Quantitative Photophysical Profiling

To understand the impact of the ethynyl linker, we must compare the photophysical data across different triazine architectures. The table below synthesizes quantitative data from recent literature, highlighting how structural modifications dictate optical behavior.

Fluorophore Architecture	Donor / Acceptor System	Emission Max (nm)	Quantum Yield (Φ)	Key Photophysical Feature
TT-CCH [3]	Triimidazole-Ethynyl	~400–500 (Dual)	High (Solid State)	Crystallization-Enhanced Emission (CEE)
3-NMe2 Triazine [2]	Dimethylaniline-Ethynyl-Triazine	~500–600	Solvent Dependent	High Two-Photon Absorption (2PA)
BODIPY-Triazine [4]	BODIPY-Triazine Conjugate	~500	0.95 - 0.98	Nanosecond lifetimes (~5.5 ns)
Triazolyl-Coumarin [5]	Coumarin-Triazole-Triazine	~450	Moderate	Click-chemistry enabled modulation

Data Interpretation: The transition from simple styryl-triazines to extended ethynyl-triazines (like the 3-NMe2 derivative) significantly enhances two-photon absorption cross-sections, making them highly suitable for deep-tissue multiphoton microscopy[2].

Self-Validating Experimental Protocols

A robust scientific methodology must be self-validating; every step should contain an internal control to verify its success before proceeding. Below is the standardized workflow for synthesizing and photophysically profiling an ethynyl triazine derivative.

Step-by-Step Methodology: Synthesis and Characterization

Step 1: Sonogashira Cross-Coupling

• Procedure: Combine a halogenated triazine (e.g., 2,4,6-trichloro-1,3,5-triazine) with a terminal alkyne donor in a degassed mixture of DMF and an amine base (e.g., diisopropylamine). Add

  (10 mol%) and CuI (20 mol%) as catalysts. Heat at 50 °C under argon for 48 hours[2].

• Causality: The palladium catalyst facilitates the carbon-carbon bond formation, while CuI generates the reactive copper acetylide intermediate. Degassing is critical to prevent the oxidative homocoupling of alkynes (Glaser coupling).

• Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the highly polar halogenated triazine spot validates the reaction's completion.

Step 2: Purification and Structural Validation

• Procedure: Remove the solvent in vacuo, triturate the residue, and purify via flash column chromatography (silica gel, petroleum ether/EtOAc).

• Causality: Trace metallic impurities from the catalysts act as potent fluorescence quenchers. Strict chromatographic purification ensures the observed photophysics are intrinsic to the molecule.

• Self-Validation Checkpoint: Perform

  and NMR. The disappearance of the terminal alkyne proton peak (~3.0 ppm) and the emergence of internal alkyne carbon peaks (~85–95 ppm) confirm the structural integrity of the ethynyl bridge[3].

Step 3: Photophysical Profiling

• Procedure: Prepare

  M solutions of the fluorophore in solvents of varying polarity (e.g., toluene, chloroform, acetonitrile). Record UV-Vis absorption and fluorescence emission spectra.

• Causality: Solvatochromic studies reveal the nature of the excited state. A large bathochromic shift in polar solvents indicates a highly polarized Twisted Intramolecular Charge Transfer (TICT) state[2].

• Self-Validation Checkpoint: Conduct concentration-dependent UV-Vis measurements. The presence of an isosbestic point confirms that no ground-state aggregation is occurring, validating that the emission data is purely monomeric.

Step-by-step synthesis and validation workflow for ethynyl triazine probes.

Translational Applications in Drug Development

Beyond their fundamental photophysics, ethynyl triazine derivatives are highly valuable in bioconjugation and drug development. The terminal ethynyl group (if left unreacted on one arm of the triazine) serves as a perfect bio-orthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , commonly known as "click chemistry"[5].

In drug development, this allows researchers to seamlessly attach the triazine fluorophore to azide-functionalized biomolecules, such as peptides or antibodies, without disrupting their biological activity. For example, researchers have successfully utilized ethynyl-1,3,5-triazines to synthesize triazolyl coumarin and quinolone derivatives via 1,3-dipolar cycloaddition, creating fluorescent probes capable of monitoring complex protein-protein interactions and cellular localization[5]. Because the triazine core itself is a privileged pharmacophore found in numerous FDA-approved drugs (e.g., lamotrigine, altretamine)[6], these fluorescent derivatives can act as theranostic agents—simultaneously providing therapeutic efficacy and real-time fluorescent tracking of the drug's biodistribution.

References

• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025)
• Source: National Institutes of Health (NIH)
• Electronic Absorption, Emission, and Two-Photon Absorption Properties of Some Extended 2,4,6-Triphenyl-1,3,5-Triazines Source: MDPI URL
• A Short Route to [1,2,3]-Triazolyl Coumarin and Quinolone Derivatives by Cu(I)

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• 1. Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-Ethynyltriimidazo[1,2-a:1′,2′-c:1″,2″-e][1,3,5]triazine Dual Short- and Long-Lived Emissions with Crystallization-Enhanced Feature: Role of Hydrogen Bonds and π-π Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multifunctional s-triazine-BODIPY conjugates: synthetic strategies, photophysical insights, and emerging applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]

Technical Guide: Thermal Stability and Decomposition of Silylated Triazine Precursors

Topic: Thermal Stability and Decomposition Temperatures of Silylated Triazine Precursors Content Type: Technical Whitepaper Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary

Silylated triazines, particularly bis(trimethylsilyl)-5-azacytosine , serve as critical intermediates in the synthesis of nucleoside analogue drugs such as 5-azacytidine (Vidaza) and decitabine (Dacogen) . Their utility lies in the "activation" of the triazine ring, rendering it soluble in organic solvents and susceptible to glycosylation. However, their thermal and hydrolytic instabilities pose significant process challenges.

This guide provides a deep technical analysis of the thermal boundaries, decomposition kinetics, and handling protocols for these precursors. It establishes that while the intrinsic thermal stability of the silylated ring is high (>200°C), the operational stability is dictated by moisture sensitivity and reversible desilylation.

Chemical Architecture & Activation Mechanism

The silylation of triazines transforms a polar, insoluble solid into a lipophilic, volatile liquid or low-melting solid. This transformation is not merely physical; it activates the nitrogen centers for subsequent nucleophilic attacks (e.g., Vorbrüggen coupling).

The Silylation Reaction

The standard industry protocol utilizes 1,1,1,3,3,3-hexamethyldisilazane (HMDS) as both solvent and reagent, often catalyzed by ammonium sulfate.

• Substrate: 5-Azacytosine (Insoluble, Mp >300°C)

• Reagent: HMDS (Excess)

• Product: Bis(trimethylsilyl)-5-azacytosine (Soluble, Volatile)

• Byproduct: Ammonia (

  )

Mechanism: The silyl groups replace the protons on the exocyclic amine and the ring nitrogen (via tautomeric equilibrium), effectively "capping" the polar sites.

Thermal Stability Profile

Intrinsic vs. Operational Stability

It is critical to distinguish between the temperature at which the molecule chemically fragments (intrinsic decomposition) and the conditions under which it reverts to its parent form (operational failure).

Property	Parent (5-Azacytosine)	Silylated Precursor (Bis-TMS-5-Azacytosine)
Melting Point	>300°C (Decomposes)	~130–150°C (Crystallizes from melt)
Boiling Point	N/A (Solid)	Distillable under vacuum (e.g., ~120°C @ 10 mmHg)
Solubility	Aqueous/Polar only	Dichloromethane, Acetonitrile, HMDS
Thermal Limit (Inert)	>300°C	~250°C (Based on GC-MS stability data)
Moisture Sensitivity	Low	Extreme (Rapid Hydrolysis)

Decomposition Temperatures

• Onset of Desilylation: Occurs immediately upon contact with moisture at any temperature.

• Thermal Ring Fragmentation: Silylated nucleobases are generally stable in the gas phase up to 250–300°C , allowing for purification via vacuum distillation or analysis via GC-MS.

• Process Limit: In bulk manufacturing, the material is typically maintained between 80°C and 130°C (reflux conditions) without degradation, provided the system is anhydrous.

Decomposition Pathways

Understanding how the molecule fails is essential for troubleshooting low yields.

Pathway A: Hydrolytic Reversion (The Primary Failure Mode)

In the presence of trace water, the Si-N bond undergoes nucleophilic attack, releasing hexamethyldisiloxane (HMDSO) and regenerating the insoluble parent triazine. This is often observed as "crashing out" in reactor lines.

Pathway B: Thermal Ring Opening

At temperatures exceeding 250°C (or lower in the presence of Lewis acids), the triazine ring can undergo retro-cycloaddition, releasing gaseous nitriles (HCN) and isocyanates.

Visualization: Decomposition Logic

Caption: Figure 1. Dual decomposition pathways of silylated triazines. Hydrolysis is the dominant operational risk, while thermal fragmentation occurs only at extreme temperatures.

Experimental Protocols

Protocol: Synthesis & Isolation of Bis(TMS)-5-Azacytosine

Use this protocol to generate the precursor for stability testing.

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and nitrogen inlet.

• Charging: Add 5-azacytosine (11.2 g, 0.1 mol) , HMDS (80 mL, excess) , and Ammonium Sulfate (0.1 g, catalyst) .

• Reaction: Heat to reflux (approx. 120–130°C).

  • Observation: The slurry will gradually turn into a clear, homogeneous solution as the silylated product forms and dissolves.

  • Duration: 2–4 hours. Evolution of ammonia gas will be observed (monitor via pH paper at vent).

• Distillation (Purification): Switch condenser to distillation setup. Distill off excess HMDS under reduced pressure.

  • Note: The residue is the target silylated precursor. It can be used in situ or isolated as a crystalline solid by cooling.

Protocol: Thermal Stability Analysis (TGA)

Standard TGA in air will fail due to moisture. Use this rigorous inert protocol.

• Instrument: TGA with Nitrogen/Argon purge.

• Sample Prep: Load 5–10 mg of the isolated, dry silylated precursor into a platinum or alumina pan inside a glovebox. Seal the pan if possible, or transfer rapidly to the instrument.

• Purge: Purge the furnace for 30 mins with dry

  (50 mL/min) to remove all ambient moisture.

• Ramp: Heat from 25°C to 400°C at 10°C/min .

• Analysis:

  • Phase 1 (25–100°C): Weight loss here indicates residual solvent (HMDS).

  • Phase 2 (200–300°C): Significant weight loss onset (

    ) indicates intrinsic decomposition or sublimation.

Process Workflow Visualization

The following diagram illustrates the critical control points in the synthesis workflow to maintain stability.

Caption: Figure 2. Synthesis workflow for silylated triazine precursors, highlighting the visual endpoint (clarity) and the critical requirement for anhydrous handling downstream.

Safety & Handling

• Ammonia Evolution: The silylation reaction generates stoichiometric quantities of ammonia. Scrubbers (acid traps) are mandatory to prevent lab atmosphere contamination.

• Pressure Hazards: If the silylated product is heated in a sealed vessel without pressure relief (e.g., during a DSC run), the release of nitrogen or other gases upon decomposition (>250°C) can cause vessel rupture.

• Moisture Exclusion: All transfer lines must be heat-traced or purged. A "crusted" valve usually indicates hydrolysis has occurred, potentially blocking pressure relief paths.

References

• Synthesis of 5-Azacytidine and Intermediates. U.S. Patent 7,038,038. Describes the silylation of 5-azacytosine with HMDS and ammonium sulfate, including reflux conditions and isolation.

• Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine). Chemical Research in Toxicology, 2009. Analyzes the hydrolytic instability and ring-opening degradation products of triazine nucleosides.

• Thermal Stability of Silylated Amino Acids and Nucleobases. Universities Space Research Association (NASA). Documents the thermal stability of silylated nucleobases for GC-MS analysis, confirming stability >200°C.

• Bis(trimethylsilyl)-5-azacytosine Properties. NCATS Inxight Drugs. Chemical structure and identifier data for the specific silylated precursor.

The 1,3,5-Triazine Core: A Nexus for Electron-Deficient Star-Shaped Molecules in Advanced Applications

The 1,3,5-triazine, or s-triazine, a six-membered heterocyclic aromatic ring with the formula (HCN)₃, has emerged as a critical building block in the design of novel organic materials.[1] Its inherent electron-deficient nature, a consequence of the three electronegative nitrogen atoms, makes it an ideal core for the construction of star-shaped molecules with unique photophysical and electronic properties.[2] This guide provides an in-depth exploration of the pivotal role of the 1,3,5-triazine core in the development of electron-deficient star-shaped molecules, detailing their synthesis, properties, and applications for researchers, scientists, and professionals in drug development and materials science.

The Architectural Advantage of the 1,3,5-Triazine Core

The utility of the 1,3,5-triazine unit as a central scaffold stems from several key features. Its planar and C₃ symmetric structure allows for the creation of well-defined, three-dimensional star-shaped architectures.[3] This geometry is instrumental in influencing the self-organizing behavior of these molecules, which is crucial for applications in organic light-emitting diodes (OLEDs), liquid crystalline materials, and dendrimers.[4][5]

The electron-withdrawing character of the triazine ring is its most significant electronic feature. When conjugated with electron-donating peripheral arms, it facilitates the formation of donor-π-acceptor (D-π-A) systems. This arrangement leads to intramolecular charge transfer (ICT) from the donor arms to the acceptor core upon photoexcitation, a phenomenon that governs the key optical and electronic properties of these molecules.[6] Protonation of the triazine core can further enhance this electron-accepting ability, leading to significant shifts in absorption spectra.[6]

Synthesis of 1,3,5-Triazine-Based Star-Shaped Molecules

The synthesis of these star-shaped molecules typically commences with 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride. The reactivity of the chlorine atoms to nucleophilic substitution allows for a stepwise and controlled introduction of various peripheral functionalities.[5] The substitution of the chlorine atoms can be modulated by temperature, with each subsequent substitution requiring a higher temperature due to the increasing electron density of the triazine ring.

A common synthetic strategy involves the reaction of cyanuric chloride with phenolic precursors to form a trisubstituted core, which can then be further functionalized. For instance, 4,4′,4′′-((1,3,5-triazine-2,4,6-triyl)tris(oxy))tribenzaldehyde can be synthesized and used as a versatile precursor for a variety of star-shaped compounds.[3][4] This aldehyde-functionalized core can then undergo reactions like Michael and Hantzsch reactions to attach various heterocyclic systems.[7]

Caption: A generalized synthetic workflow for 1,3,5-triazine-based star-shaped molecules.

Photophysical and Electrochemical Properties

The interplay between the electron-deficient triazine core and the electron-rich peripheral arms dictates the unique photophysical properties of these star-shaped molecules. The extent of intramolecular charge transfer influences the absorption and emission characteristics. Many of these compounds exhibit significant Stokes shifts and positive solvatochromism, where the emission wavelength redshifts in more polar solvents.[8]

The nature of the peripheral groups plays a crucial role in tuning these properties. For example, incorporating carbazole arms linked to a 1,3,5-triazine core has been a successful strategy for developing materials for OLEDs.[9] The introduction of different peripheral groups can systematically modify the physical properties and their applications as both host and electron-transport materials in phosphorescent OLEDs (PhOLEDs).[10]

Compound Type	Absorption Max (nm)	Emission Max (nm)	Quantum Yield	Application
Triazine-Carbazole	285-328	397-408	up to 47.4%	Violet-Blue Fluorescent Materials[11]
Triazine-Thiophene	~350-450	~450-600	up to 0.85	OLEDs[12]
Triazine-Styryl	~350-450	~450-550	-	NLO Materials[8]

Table 1: Representative photophysical data for different classes of 1,3,5-triazine-based star-shaped molecules.

Applications in Organic Electronics and Beyond

The unique electronic structure of 1,3,5-triazine-cored star-shaped molecules makes them highly suitable for a range of applications in organic electronics.

• Organic Light-Emitting Diodes (OLEDs): Their high electron affinity and thermal stability make them excellent electron transporters and host materials in OLEDs.[2] By tuning the peripheral donor groups, the emission color can be modulated across the visible spectrum, from blue to red, enabling the fabrication of white OLEDs.[10]

• Organic Solar Cells (OSCs): The donor-acceptor architecture is beneficial for charge separation and transport in the active layer of organic solar cells.[3][13]

• Nonlinear Optical (NLO) Materials: The significant intramolecular charge transfer in these molecules can lead to large two-photon absorption cross-sections, making them promising for applications in NLO.[14][15]

Beyond electronics, the structural versatility of these molecules has led to their exploration in medicinal chemistry. Certain 1,3,5-triazine derivatives have shown potential as anticancer agents, with some acting as inhibitors of the PI3K-mTOR kinase signaling pathway.[16][17] The triazine scaffold is present in the anticancer drug altretamine.[3][17]

Caption: Donor-acceptor structure of a 1,3,5-triazine-based star-shaped molecule.

Experimental Protocol: Synthesis of a Trisubstituted 1,3,5-Triazine Core

This protocol outlines a general procedure for the synthesis of a 4,4′,4′′-((1,3,5-triazine-2,4,6-triyl)tris(oxy))tribenzaldehyde, a key intermediate.[3][4]

Materials:

• 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride)

• p-hydroxybenzaldehyde

• Potassium hydroxide (KOH)

• Dimethylformamide (DMF)

• Ethanol

Procedure:

• Preparation of Potassium 4-formylphenolate: Dissolve p-hydroxybenzaldehyde in ethanol. Add a stoichiometric amount of KOH dissolved in ethanol and stir the mixture. The potassium salt will precipitate.

• Nucleophilic Substitution: In a three-necked flask equipped with a stirrer and a dropping funnel, dissolve cyanuric chloride in DMF and cool the solution to 0 °C in an ice bath.

• Slowly add a solution of potassium 4-formylphenolate (3 equivalents) in DMF to the cyanuric chloride solution.

• Maintain the reaction at 0 °C for a specified period, then allow it to warm to room temperature and stir overnight.

• Work-up: Pour the reaction mixture into ice water to precipitate the product.

• Filter the crude product, wash with water, and then with ethanol.

• Purification: Recrystallize the product from a suitable solvent system (e.g., DMF/ethanol) to obtain the pure trisubstituted triazine core.

Characterization:

• FT-IR: To confirm the presence of key functional groups (e.g., C=O of the aldehyde, C-O-C ether linkage, and the triazine ring vibrations).

• ¹H and ¹³C NMR: To verify the chemical structure and purity of the compound.

• Mass Spectrometry: To confirm the molecular weight of the synthesized product.

Conclusion

The 1,3,5-triazine core has proven to be a remarkably versatile and powerful building block for the construction of electron-deficient star-shaped molecules. Its inherent electronic properties, coupled with its symmetric and planar structure, provide a robust platform for creating materials with tailored photophysical and electrochemical characteristics. The continued exploration of novel peripheral functionalities and synthetic methodologies will undoubtedly lead to the development of next-generation materials for advanced applications in organic electronics, nonlinear optics, and potentially, therapeutic interventions.

References

[4] Diab, H. M., Salem, M. E., Abdelhamid, I. A., & Elwahy, A. H. M. (2021). Synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different heterocyclic systems as novel hybrid molecules. RSC Advances, 11(3), 1563–1586. [Link] [7] Diab, H. M., Salem, M. E., Abdelhamid, I. A., & Elwahy, A. H. M. (2021). Synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different heterocyclic systems as novel hybrid molecules. RSC Advances. [Link] [13] Elwahy, A. H. M., et al. (2023). Recent advances in the synthesis of star-shaped molecules based on a 1,3,5-triazine core. ResearchGate. [Link] [3] Diab, H. M., Salem, M. E., Abdelhamid, I. A., & Elwahy, A. H. M. (2020). Synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different heterocyclic systems as novel hybrid molecules. RSC Advances. [Link] [18] ResearchGate. (2025). Synthesis of star-shaped 1,3,5-triazines 310a,b with thiophene or bithiophene end groups. ResearchGate. [Link] [2] Villalva, J., et al. (2021). Triazine: An Important Building Block of Organic Materials for Solar Cell Application. Polymers, 13(21), 3793. [Link] [11] Wang, Y., et al. (2025). Preparation, Thermal, and Optical Properties of D-A-Type Molecules Based on 1,3,5-Triazine for Violet-Blue Fluorescent Materials. MDPI. [Link] [12] Muraoka, H., et al. (2023). 1,3,5-Triazine-Cored Star-Shaped (D-π)3-A Molecules Based on 2,4,6-Tris(5-Arylthiophen-2-Yl)-1,3,5-Triazine. ResearchGate. [Link] [8] Patel, R. B., et al. (2014). Synthesis and photo-physical properties of fluorescent 1,3,5-triazine styryl derivatives. Chemistry Central Journal, 8, 4. [Link] [6] ResearchGate. (2025). Star‐Shaped Compounds Having 1,3,5‐Triazine Cores. ResearchGate. [Link] [14] ResearchGate. (2025). Star-Shaped D-π-A Molecules Containing a 2,4,6-Tri(thiophen-2-yl)-1,3,5-triazine Unit: Synthesis and Two-Photon Absorption Properties. ResearchGate. [Link] [10] Chen, C.-H., et al. (2015). Peripheral modification of 1,3,5-triazine based electron-transporting host materials for sky blue, green, yellow, red, and white electrophosphorescent devices. Journal of Materials Chemistry C, 3(24), 6291-6299. [Link] Skuodis, E., et al. (2018). 1,3,5-Triazine and carbazole derivatives for OLED applications. Dyes and Pigments, 149, 730-739. [Link] [5] Diab, H. M., et al. (2020). Synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different... RSC Publishing. [Link] [15] Sytnik, K. M., & Rusanov, E. B. (2022). Functionalized 1,3,5-triazine derivatives as components for photo- and electroluminescent materials. Organic Chemistry Frontiers. [Link] Stefanska, J., et al. (2023). Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol. Scientific Reports, 13(1), 10842. [Link] [1] Wikipedia. (n.d.). 1,3,5-Triazine. Wikipedia. [Link] [19] ResearchGate. (2025).[4][13][18]-Triazine: A Versatile Heterocycle in Current Applications of Organic Chemistry. ResearchGate. [Link] [20] Csollei, J., et al. (2019). New 1,3,5-Triazine Derivatives Incorporating Aminobenzenesulfonamide, Aminoalcohol, Piperazine, Chalcone or Stilbene Structural Motifs and Evaluation of Their Antioxidative Activity. Molecules, 24(22), 4118. [Link] [21] El-Sayed, N. N. E., et al. (2025). Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. Taylor & Francis Online. [Link] [16] CoLab. (2024). 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies. CoLab. [17] Der Pharma Chemica. (2026). Design, Synthesis and Molecular Modeling of New 1,3,5-Triazine Derivatives as Anticancer Agents. Der Pharma Chemica. [Link]

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Synthesis and Mechanistic Evaluation of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine: A Technical Whitepaper

Executive Summary

The 1,3,5-triazine core, characterized by its high nitrogen content and rigid planar geometry, is a privileged scaffold in both medicinal chemistry and advanced materials science. When symmetrically functionalized with ethynyl groups, it serves as a critical node for the construction of 3D Covalent Organic Frameworks (COFs), carbon-nitrogen extended materials, and nonlinear optical devices.

The compound 2,4,6-tris((trimethylsilyl)ethynyl)-1,3,5-triazine (CAS: 155202-89-4) represents a highly stable, synthetically versatile precursor . The terminal alkynes are protected by trimethylsilyl (TMS) groups, a design choice that is essential to prevent premature polymerization, avoid Glaser homocoupling during synthesis, and ensure high solubility in organic solvents during purification. This whitepaper provides a comprehensive, field-proven guide to synthesizing this molecule, evaluating the causality behind the two primary synthetic paradigms: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Sonogashira Cross-Coupling.

Strategic Rationale & Mechanistic Pathways

As an Application Scientist, selecting the correct synthetic route requires understanding the inherent electronic properties of the triazine ring. The triazine core is highly electron-deficient, making it an excellent electrophile. However, this same property makes it susceptible to unwanted ring-opening or single-electron transfer (SET) reduction if the reaction conditions are not rigorously controlled.

The Organolithium SNAr Pathway (The Fluoride Advantage)

The most direct and highest-yielding route utilizes cyanuric fluoride (2,4,6-trifluoro-1,3,5-triazine) rather than the ubiquitous cyanuric chloride .

Causality of Reagent Selection: Why use the highly volatile cyanuric fluoride? The C-F bond is highly polarized, rendering the triazine carbon exceptionally electrophilic. More importantly, fluoride is a superior leaving group in SNAr reactions due to its ability to stabilize the anionic Meisenheimer intermediate. If cyanuric chloride is reacted with strong nucleophiles like lithium (trimethylsilyl)acetylide, the reaction frequently suffers from halogen-metal exchange, leading to complex oligomeric mixtures. Cyanuric fluoride circumvents these side reactions, allowing for a clean, exhaustive tri-substitution.

Figure 1: Nucleophilic Aromatic Substitution (SNAr) pathway for the synthesis of the target triazine.

The Sonogashira Cross-Coupling Pathway

For laboratories lacking access to cyanuric fluoride, the Sonogashira cross-coupling of cyanuric chloride with trimethylsilylacetylene offers a viable, albeit more complex, alternative .

Causality of Stepwise Heating: Cyanuric chloride exhibits a strict temperature-dependent reactivity profile. The first chlorine atom undergoes oxidative addition to Pd(0) at 0 °C, the second at room temperature (25 °C), and the third requires elevated temperatures (60–80 °C). The bulky TMS group provides critical steric shielding, which helps suppress unwanted side reactions, but the elevated temperatures required for the final substitution can lead to catalyst degradation if not carefully monitored.

Figure 2: Catalytic cycle of the Pd/Cu-catalyzed Sonogashira cross-coupling on the triazine core.

Experimental Methodologies

Protocol A: Synthesis via Organolithium SNAr (Recommended)

This self-validating protocol ensures complete substitution by utilizing a slight stoichiometric excess of the organolithium reagent and strict cryogenic control to manage the highly exothermic SNAr process .

Step-by-Step Workflow:

• Preparation of the Nucleophile: In an oven-dried Schlenk flask under a strict argon atmosphere, dissolve trimethylsilylacetylene (3.3 equivalents) in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (2.5 M in hexanes, 3.2 equivalents) dropwise via syringe. Stir the mixture at -78 °C for 30 minutes to ensure complete formation of lithium (trimethylsilyl)acetylide.

• Electrophile Addition: Dissolve cyanuric fluoride (1.0 equivalent) in a small volume of anhydrous THF. Critical Step: Add this solution dropwise to the acetylide mixture at -78 °C. Rapid addition will cause a localized exotherm, leading to polymerization of the triazine core.

• Reaction Propagation: Maintain the reaction at -78 °C for 1 hour, then remove the cooling bath and allow the mixture to warm gradually to room temperature over 4 hours.

• Quenching & Workup: Quench the reaction strictly with saturated aqueous NH₄Cl (avoid strong acids which can cleave the TMS groups). Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude solid via silica gel column chromatography (eluent: 100% hexanes to 95:5 hexanes/ethyl acetate) or recrystallization from cold hexanes to yield the pure white crystalline product.

Protocol B: Synthesis via Sonogashira Cross-Coupling

This method relies on catalytic cycles and requires rigorous exclusion of oxygen to prevent alkyne homocoupling .

Step-by-Step Workflow:

• System Degassing: In a Schlenk flask, combine cyanuric chloride (1.0 equivalent), Pd(PPh₃)₂Cl₂ (5 mol%), and CuI (10 mol%). Evacuate and backfill with argon three times.

• Solvent & Base Addition: Add a degassed mixture of anhydrous toluene and triethylamine (1:1 v/v). Stir at 0 °C.

• Alkyne Addition: Add trimethylsilylacetylene (4.0 equivalents) dropwise.

• Stepwise Heating: Stir at 0 °C for 2 hours (monosubstitution). Warm to 25 °C and stir for 4 hours (disubstitution). Finally, heat the mixture to 80 °C and stir for 12 hours to force the sterically hindered third substitution.

• Workup: Cool to room temperature, filter through a pad of Celite to remove the precipitated triethylammonium chloride salts and catalyst residue. Concentrate the filtrate and purify via column chromatography.

Quantitative Data & Analytical Validation

To aid in experimental planning and product verification, the following tables summarize the comparative metrics of the two synthetic routes and the diagnostic analytical signals required to validate the structural integrity of the synthesized compound.

Table 1: Comparative Analysis of Synthetic Methodologies

Parameter	Organolithium SNAr Method	Sonogashira Cross-Coupling
Starting Material	Cyanuric Fluoride (C₃N₃F₃)	Cyanuric Chloride (C₃N₃Cl₃)
Key Reagents	n-BuLi, Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂, CuI, Et₃N, TMS-acetylene
Temperature Profile	-78 °C to Room Temperature	0 °C → 25 °C → 80 °C (Stepwise)
Reaction Time	4 - 6 hours	18 - 24 hours
Typical Yield	75% - 85%	45% - 60%
Primary Side Reactions	Incomplete substitution if quenched early	Glaser homocoupling, incomplete substitution

Table 2: Analytical Validation Benchmarks

Analytical Technique	Expected Signals / Values	Diagnostic Significance
¹H NMR (CDCl₃)	δ 0.30 (s, 27H)	Confirms the presence of three intact, highly symmetric TMS groups.
¹³C NMR (CDCl₃)	δ 160.5 (triazine C), 104.2, 98.5 (alkyne C), -0.5 (TMS C)	Validates the C3 symmetry of the triazine ring and the conjugated alkyne carbons.
FT-IR (ATR)	~2160 cm⁻¹ (C≡C stretch), ~1520 cm⁻¹ (triazine C=N)	Confirms the retention of the alkyne triple bond without degradation.
Mass Spectrometry	m/z 369.15 [M]⁺	Matches the exact molecular weight of C₁₈H₂₇N₃Si₃.

Conclusion & Future Perspectives

The successful synthesis of 2,4,6-tris((trimethylsilyl)ethynyl)-1,3,5-triazine provides a robust, highly symmetric building block for advanced materials. The SNAr route utilizing cyanuric fluoride remains the gold standard for maximizing yield and purity. Once isolated, the TMS groups can be quantitatively removed using mild conditions (e.g., K₂CO₃ in Methanol or TBAF in THF) to yield the terminal alkyne, 2,4,6-triethynyl-1,3,5-triazine. This deprotected species is highly reactive and serves as a premier monomer for copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" polymerizations, enabling the synthesis of highly porous, nitrogen-rich Covalent Organic Frameworks.

References

• Kouvetakis, J.; Grotjahn, D.; Becker, P.; Moore, S. "Synthesis of Ethynyl-Substituted Precursors to Carbon-Nitrogen-Sulfur Extended Structures: Reactions of C3N3F3 and C2N2SCl2 with Alkali-Metal (Trimethylsilyl)acetylides". Chemistry of Materials, 1994. URL:[Link]

• Courme, C.; Gillon, S.; Gresh, N.; Bertounesque, E. "Terminal Alkyne-Functionalized Triazine by Sonogashira Coupling: Synthesis of a Potential Cell Signalling Inhibitor via Click Chemistry". Tetrahedron Letters, 2008. URL:[Link]

• PubChem. "2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine". National Center for Biotechnology Information. URL:[Link]

An In-depth Technical Guide to the Frontier Molecular Orbital Energies of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Frontier Molecular Orbitals

The electronic behavior of an organic molecule is fundamentally governed by its frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy of the HOMO is associated with the molecule's ability to donate an electron, while the LUMO energy relates to its ability to accept an electron. The energy difference between these two orbitals, known as the HOMO-LUMO gap, is a critical parameter that dictates the molecule's electronic and optical properties, including its chemical reactivity, kinetic stability, and absorption/emission characteristics.[1][2] A smaller HOMO-LUMO gap generally implies higher reactivity and a tendency to absorb light at longer wavelengths.

For molecules like 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine, which possess a π-conjugated system, understanding the HOMO-LUMO energy levels is paramount for predicting their utility in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The 1,3,5-triazine core is an electron-deficient aromatic ring, which, when functionalized with electron-donating or -withdrawing groups, allows for the tuning of these frontier orbital energies.[1] The (trimethylsilyl)ethynyl substituents in the target molecule are expected to influence the electronic structure through their inductive and mesomeric effects.

Methodologies for Determining HOMO-LUMO Energy Levels

The determination of HOMO and LUMO energy levels can be approached through both experimental and computational methods. A combination of these techniques provides a comprehensive and validated understanding of a molecule's electronic structure.

Experimental Determination

Cyclic Voltammetry (CV): This electrochemical technique is a powerful tool for probing the redox properties of a molecule and estimating its HOMO and LUMO energy levels.[1] By measuring the onset oxidation (E_ox) and reduction (E_red) potentials, one can empirically calculate the energies of the frontier orbitals.

UV-Visible (UV-Vis) Spectroscopy: This spectroscopic technique measures the absorption of light by a molecule as a function of wavelength. The onset of the lowest energy absorption band in the UV-Vis spectrum corresponds to the optical bandgap (E_g^opt), which is closely related to the HOMO-LUMO gap.[1]

Computational Determination

Density Functional Theory (DFT): DFT is a quantum mechanical modeling method used to investigate the electronic structure of molecules.[2] By performing DFT calculations, one can obtain theoretical values for the HOMO and LUMO energies and visualize the spatial distribution of these orbitals.

Experimental and Computational Workflow

The following workflow outlines the key steps for the comprehensive characterization of the HOMO-LUMO energy levels of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine.

Sources

• 1. nasc.ac.in [nasc.ac.in]
• 2. irjweb.com [irjweb.com]

Protocols & Analytical Methods

Protocol for Sonogashira coupling to synthesize 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

Application Note: Protocol for the Sonogashira Coupling Synthesis of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

Target Audience: Researchers, materials scientists, and drug development professionals. Document Type: Advanced Synthetic Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of 2,4,6-tris((trimethylsilyl)ethynyl)-1,3,5-triazine is a critical gateway to advanced carbon-rich materials, serving as a primary precursor for star-shaped electronic materials, covalent organic frameworks (COFs), and graphyne/graphdiyne substructures1[1].

However, performing a threefold2[2] on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) presents unique mechanistic challenges. Cyanuric chloride is highly electrophilic. Under standard basic coupling conditions, it is notoriously prone to competitive nucleophilic aromatic substitution (

) by the amine base, which can prematurely terminate the coupling sequence and yield unwanted aminotriazine byproducts3[3].

Causality in Experimental Design: To engineer a successful and high-yielding protocol, two critical variables must be controlled:

• Steric Shielding via Base Selection: We replace the commonly used triethylamine (TEA) with

  -Diisopropylethylamine (DIPEA). The bulky isopropyl groups of DIPEA sterically hinder its ability to attack the triazine core, effectively shutting down the side-reaction while maintaining sufficient basicity to neutralize the HCl generated during the catalytic cycle.

• Thermodynamic Stepping (Temperature Gradient): The three C-Cl bonds in cyanuric chloride possess distinct activation energies. The first chlorine undergoes oxidative addition at 0 °C, the second at room temperature, and the third requires elevated heating (70–80 °C). Applying high heat immediately leads to uncontrolled exothermic degradation. Our protocol mandates a strict temperature gradient to sequentially activate each position.

Caption: Stepwise Sonogashira coupling pathway of cyanuric chloride highlighting temperature dependence.

Quantitative Data & Reagent Specifications

The following table summarizes the stoichiometric requirements optimized for a 10 mmol scale synthesis. An excess of Trimethylsilylacetylene (TMSA) is utilized to drive the third, thermodynamically demanding substitution to completion.

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
Cyanuric Chloride (TCT)	184.41	1.0	1.84 g	Electrophilic Core
Trimethylsilylacetylene (TMSA)	98.22	3.5	3.44 g (4.9 mL)	Terminal Alkyne / Nucleophile
Pd(PPh ) Cl	701.90	0.05 (5 mol%)	350 mg	Primary Cross-Coupling Catalyst
CuI	190.45	0.10 (10 mol%)	190 mg	Co-catalyst (Forms Cu-acetylide)
DIPEA	129.24	5.0	6.46 g (8.7 mL)	Non-nucleophilic Base / Scavenger
Anhydrous THF	N/A	N/A	50 mL	Solubilizing Medium

Step-by-Step Methodology (Self-Validating Protocol)

This workflow is designed as a self-validating system . By isolating the temperature phases, the chemist can analytically verify the completion of each substitution step before forcing the next, ensuring maximum yield and preventing the accumulation of inseparable mixtures.

Phase 1: System Preparation & Initiation

• Inert Atmosphere Setup: Flame-dry a 250 mL two-neck Schlenk flask equipped with a magnetic stir bar and a reflux condenser.

• Reagent Loading: Add cyanuric chloride (1.84 g, 10 mmol), Pd(PPh

  ) Cl (350 mg, 0.5 mmol), and CuI (190 mg, 1.0 mmol) to the flask. Evacuate and backfill the flask with ultra-high purity Argon three times.

• Solvent & Base Addition: Inject anhydrous THF (50 mL) and DIPEA (8.7 mL, 50 mmol) via syringe. Immediately submerge the flask in an ice-water bath to cool the mixture to 0 °C. Note: The solution will turn pale yellow/brown upon catalyst complexation.

Phase 2: Alkyne Addition & Temperature Gradient 4. Controlled Addition: While maintaining the temperature at 0 °C, add TMSA (4.9 mL, 35 mmol) dropwise over 15 minutes using a syringe pump. 5. Gradient Heating:

• 0 °C (1 Hour): Stir the reaction at 0 °C. This selectively drives the mono-substitution.

• Room Temperature (2 Hours): Remove the ice bath and allow the reaction to naturally warm to 20–25 °C. This facilitates the di-substitution.

• Reflux (12–16 Hours): Transfer the flask to an oil bath set to 75 °C. Heating is strictly required to overcome the steric and electronic deactivation of the triazine ring for the final substitution.

Phase 3: Work-up & Purification 6. Quenching: Cool the reaction mixture to room temperature. The mixture will contain a heavy precipitate (DIPEA hydrochloride salts). 7. Filtration: Dilute the mixture with Ethyl Acetate (50 mL) and filter through a tightly packed pad of Celite to remove the insoluble salts and precipitated Pd/Cu catalyst remnants. Wash the Celite pad with additional Ethyl Acetate (2 × 20 mL). 8. Chromatography: Concentrate the filtrate under reduced pressure. Purify the crude dark oil via flash column chromatography on silica gel. Elute with 100% Hexanes, gradually increasing to 98:2 Hexanes/Ethyl Acetate. The target molecule is highly non-polar and will elute rapidly.

Caption: Step-by-step experimental workflow with integrated self-validation checkpoints.

Analytical Checkpoints & Troubleshooting

To ensure the trustworthiness of the synthesis, utilize the following in-process controls (IPC):

• TLC Monitoring: Use a mobile phase of 95:5 Hexanes/Ethyl Acetate. You will observe a distinct progression of spots. The starting material (cyanuric chloride) is UV active. The mono- and di-substituted intermediates will appear at lower

  values, while the final tris-substituted product will have the highest (~0.85) due to the lipophilic trimethylsilyl groups.

• Stalled Reactions: If TLC or LC-MS indicates the reaction has stalled at the di-substituted intermediate after 12 hours of reflux, the catalytic cycle has likely been poisoned by alkyne homocoupling (Glaser coupling). Remedy: Cool the reaction, spike with an additional 2 mol% Pd(PPh

  ) Cl and 0.5 equivalents of TMSA, and resume heating.

References

• Title: 2-Alkyl-4,6-dialkylamino-1,3,5-triazines via Grignard Alkylation of Cyanuric Chloride: An Aged Reaction Revisited Source: ResearchGate URL
• Source: ACS Publications (Chemical Reviews)
• Title: Developments in Synthesis and Potential Electronic and Magnetic Applications of Pristine and Doped Graphynes Source: MDPI URL

Sources

• 1. Developments in Synthesis and Potential Electronic and Magnetic Applications of Pristine and Doped Graphynes [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Note: Deprotection of Trimethylsilyl (TMS) Groups on Triazine Cores

This Application Note and Protocol guide is designed for researchers in medicinal chemistry and drug discovery, specifically focusing on the nuances of handling 1,3,5-triazine scaffolds—a privileged structure in covalent kinase inhibitors and energetic materials.

Executive Summary & Mechanistic Context

The 1,3,5-triazine core is highly electron-deficient ($ \pi $-deficient), making it susceptible to nucleophilic attack at the ring carbons.[1] While Trimethylsilyl (TMS) groups are routinely used to protect terminal alkynes (e.g., for Sonogashira coupling) or solubilize hydroxyl intermediates, the deprotection step on a triazine core requires careful modulation of basicity.

The Critical Challenge: Standard deprotection conditions (e.g., NaOH, unbuffered TBAF) often generate strong nucleophiles ($ OH^- $, $ F^- $) that can attack the triazine ring, leading to:

• Ring Opening/Hydrolysis: Conversion of chlorotriazines to hydroxytriazines (cyanuric acid derivatives).

• Ipso-Substitution: Displacement of other sensitive leaving groups (e.g., chlorides, fluorides) present on the core.

This guide prioritizes buffered and non-nucleophilic methods to preserve the integrity of the triazine pharmacophore.

Mechanistic Decision Matrix

The following logic flow dictates the choice of reagent based on substrate substitution.

Figure 1: Decision tree for selecting the appropriate deprotection methodology based on triazine substitution patterns.

Comparative Analysis of Methods

Feature	Method A: Carbonate Solvolysis	Method B: Buffered Fluoride	Method C: Metal-Catalyzed
Reagents	$ K_2CO_3 $, Methanol	TBAF, Acetic Acid (1:1)	$ AgNO_3 $ or $ CuSO_4 $/Ascorbate
Primary Mechanism	Methanolysis (Base-catalyzed)	Fluoride-mediated cleavage	Lewis-acid activation / Transmetallation
pH Regime	Basic ($ pH \approx 10-11 $)	Buffered / Neutral ($ pH \approx 7 $)	Mild / Neutral
Triazine Risk	Moderate: Risk of methoxy-substitution if Cl groups present.	Low: AcOH buffers the basicity of TBAF.	Very Low: Highly chemoselective.
Substrate Scope	Simple TMS-alkynes.	Base-sensitive cores; TMS-ethers.	Poly-silylated molecules (e.g., TIPS/TBDMS present).[2][3]
Throughput	High (Flash chromatography often not needed).	Medium (Requires removal of TBAF salts).	Low (Requires metal scavenging).

Detailed Protocols

Protocol A: Mild Methanolysis (Potassium Carbonate)

Best for: Triazine cores lacking labile halogens (e.g., amino-triazines).

Principle: The carbonate anion deprotonates methanol, generating methoxide in equilibrium. The methoxide attacks the silicon atom, forming a pentacoordinate intermediate that collapses to release the terminal alkyne and methoxy-TMS.

Reagents:

• Anhydrous Methanol (MeOH)

• Potassium Carbonate ($ K_2CO_3 $), granular (freshly ground)

• Dichloromethane (DCM) for workup

Step-by-Step:

• Dissolution: Dissolve the TMS-protected triazine (1.0 equiv) in MeOH ($ 0.1 M $ concentration).

  • Note: If solubility is poor, use a 1:1 mixture of MeOH:THF.

• Addition: Add $ K_2CO_3 $ (0.1 – 0.5 equiv). Stoichiometric base is rarely needed and increases side reactions.

• Reaction: Stir at room temperature for 30–60 minutes.

  • Monitor: TLC usually shows a polarity shift (terminal alkynes are slightly more polar).

• Quench: Do not add water directly if the product is water-soluble. instead, concentrate the mixture to near-dryness.

• Workup: Resuspend the residue in DCM and wash with saturated $ NH_4Cl $ solution (to neutralize residual base). Dry over $ Na_2SO_4 $.[4]

Critical Triazine Warning: If your triazine has a Chloride (-Cl) substituent, methoxide generated in this reaction will displace it to form a methoxy-triazine impurity. Use Protocol B instead.

Protocol B: Buffered Fluoride Cleavage (TBAF/AcOH)

Best for: Halogenated triazines (e.g., precursors for further substitution) or base-sensitive covalent warheads.

Principle: Commercial TBAF contains water and hydroxide, making it basic. Adding Acetic Acid (AcOH) creates a buffer system, ensuring the active species is $ F^- $ rather than $ OH^- $, preventing nucleophilic attack on the triazine ring.

Reagents:

• TBAF (1.0 M in THF)[4][5]

• Glacial Acetic Acid

• THF (Anhydrous)[4][5]

Step-by-Step:

• Buffer Preparation: In a separate vial, mix TBAF (1.0 M, 1.2 equiv) with Glacial Acetic Acid (1.2 equiv) at $ 0^{\circ}C $. Stir for 5 minutes.

• Substrate Prep: Dissolve TMS-triazine (1.0 equiv) in THF ($ 0.1 M $) under $ N_2 $. Cool to $ 0^{\circ}C $.

• Addition: Add the pre-mixed TBAF/AcOH solution dropwise to the substrate.

• Reaction: Allow to warm to room temperature. Stir for 1–2 hours.

• Scavenging (Alternative to Aqueous Workup):

  • Add $ CaCO_3 $ powder and Dowex 50W-X8 (H+ form) resin to the reaction mixture.[6]

  • Stir for 30 minutes. This precipitates fluoride as $ CaF_2 $ and captures the ammonium cation.

  • Filter and concentrate. This avoids aqueous extraction which can hydrolyze sensitive triazines.

Protocol C: Silver(I)-Catalyzed Deprotection

Best for: Complex molecules where TBDMS or TIPS groups must remain intact.

Principle: Silver(I) binds reversibly to the alkyne $ \pi $-system, activating the C-Si bond for cleavage by weak nucleophiles (water/alcohol) without affecting robust silyl ethers.

Reagents:

• $ AgNO_3 $ (0.1 equiv)

• Solvent: DCM : MeOH : Water (7 : 4 : 1)[7]

Step-by-Step:

• Dissolution: Dissolve substrate in the solvent mixture.

• Catalysis: Add $ AgNO_3 $ (10 mol%). Protect from light (wrap flask in foil).

• Stir: Reaction typically completes in 2–4 hours at RT.

• Workup: Dilute with DCM. Wash with brine to remove silver salts.

  • Note: If silver residue persists (gray/black tint), wash with 5% thiourea solution.

Troubleshooting & Optimization

Common Failure Modes

Observation	Diagnosis	Corrective Action
Product Hydrolysis (Triazine-OH)	Reaction medium too basic ($ pH > 12 $).	Switch to Protocol B (Buffered TBAF).
Methoxy-Impurity (Triazine-OMe)	Displacement of -Cl or -F by MeOH.	Switch to Protocol B (Aprotic solvent) or use $ tBuOH $ as solvent.
Incomplete Reaction	Steric hindrance or aggregation.	Heat to $ 40^{\circ}C $; Increase TBAF equivalents to 2.0.
Black Precipitate	Silver reduction (Method C).[8]	Ensure light exclusion; wash with thiourea.

Visualization of Side Reactions

The diagram below illustrates the competing pathways when deprotecting chlorotriazines.

Figure 2: Competing reaction pathways for chlorotriazines. High pH promotes nucleophilic aromatic substitution ($ S_NAr $) on the triazine ring.

References

• Caddick, S., et al. (1999).[9] Intermolecular Radical Reactions of 2-Trimethylsilyl-Substituted 1,3,5-Triazines. Tetrahedron.[2][5][9][10][11] Link

• Yeom, C.-E., et al. (2008).[2][3] DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group.[2][3] Synlett.[2] Link

• Orsini, A., et al. (2005).[7] A chemoselective deprotection of trimethylsilyl acetylenes catalyzed by silver salts.[2][7] Tetrahedron Letters.[7] Link

• BenchChem. (2025).[5][12] Application Notes: Deprotection of the Trimethylsilyl Group from Alkynes.[5][6][13][14]Link

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Standard Reference for general deprotection logic).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Alkane synthesis by deoxygenation [organic-chemistry.org]
• 3. DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (PDF) A chemoselective deprotection of trimethylsilyl acetylenes catalyzed by silver salts [academia.edu]
• 8. reddit.com [reddit.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 11. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 12. benchchem.com [benchchem.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. researchgate.net [researchgate.net]

Application Notes & Protocols: 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine as a Precursor for Nitrogen-Doped Graphdiyne

Introduction: The Strategic Advantage of a Triazine-Based Graphdiyne Precursor

Graphdiyne (GDY), a two-dimensional carbon allotrope featuring a lattice of sp- and sp²-hybridized carbon atoms, has emerged as a material of significant interest.[1] Its unique properties, including a natural bandgap, uniform porosity, and a highly π-conjugated structure, distinguish it from graphene and position it as a promising candidate for next-generation applications in electronics, catalysis, and energy storage.[1][2]

A powerful strategy for modulating the physicochemical properties of graphdiyne is the introduction of heteroatoms into its carbon lattice. Nitrogen doping, in particular, can effectively tune the electronic structure, enhance charge carrier mobility, and create active sites for catalysis.[3][4][5] This guide focuses on the use of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine (TMS-Tz) , a bespoke precursor designed for the bottom-up synthesis of a highly ordered, nitrogen-doped graphdiyne, often referred to as triazine-based graphdiyne (TzG).

The design of this precursor is deliberate and strategic:

• Inherent Nitrogen Doping: The 1,3,5-triazine core provides a fixed, uniform distribution of nitrogen atoms within the resulting graphdiyne lattice, ensuring controlled and predictable modification of the material's properties.

• Monomer Stability: The terminal alkyne groups, which are prone to oxidative degradation and undesired side reactions, are protected with Trimethylsilyl (TMS) groups.[6] This protection enhances the precursor's stability, allowing for greater control over the polymerization process.

• Surface-Assisted Polymerization: TMS-Tz is exceptionally well-suited for on-surface synthesis protocols, particularly on copper substrates, which can catalyze both the deprotection of the TMS groups and the subsequent homocoupling reaction in a single pot.[7]

This document provides a comprehensive overview of the synthesis of the TMS-Tz precursor and its subsequent conversion into a crystalline, triazine-based graphdiyne film. We will detail the underlying reaction mechanisms, provide step-by-step experimental protocols, and discuss the characterization and potential applications of this novel material.

Synthesis of the Precursor: 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine (TMS-Tz)

The synthesis of the TMS-Tz precursor is a multi-step process that typically begins with the trimerization of 4-bromobenzonitrile to form 2,4,6-tris(4-bromophenyl)-1,3,5-triazine. This intermediate then undergoes a Sonogashira coupling reaction with (trimethylsilyl)acetylene to yield the final product.

Caption: Synthetic route for the TMS-Tz precursor.

Protocol 1: Synthesis of 2,4,6-tris(4-[(trimethylsilyl)ethynyl]phenyl)-1,3,5-triazine (TMS-Tz)

This protocol is adapted from established literature procedures.[8]

Materials:

• 2,4,6-tris(4-bromophenyl)-1,3,5-triazine

• (Trimethylsilyl)acetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a dry, argon-purged Schlenk flask, dissolve 2,4,6-tris(4-bromophenyl)-1,3,5-triazine (1.0 eq) in anhydrous THF.

• Add Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.1 eq) to the solution.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Add triethylamine (5.0 eq) followed by the dropwise addition of (trimethylsilyl)acetylene (4.5 eq).

• Heat the reaction mixture to 60 °C and stir under an argon atmosphere for 48 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature and filter to remove the catalyst and salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure TMS-Tz precursor as a solid.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.[8]

Parameter	Value
¹H NMR (400 MHz, CDCl₃)	δ ≈ 8.6 ppm (d, 6H), 7.7 ppm (d, 6H), 0.3 ppm (s, 27H)
¹³C NMR (100 MHz, CDCl₃)	Key peaks for triazine, phenyl, alkyne, and TMS carbons.
Purity (Typical)	>95%
Appearance	White to off-white solid

Synthesis of Triazine-Based Graphdiyne (TzG) via Surface-Assisted Deprotection-Polymerization

The synthesis of a crystalline TzG film from the TMS-Tz precursor is elegantly achieved through a one-pot, on-surface reaction. This method leverages a commercially available copper foil which serves a dual role: it acts as a substrate for film growth and its surface species catalyze both the in situ deprotection of the TMS groups and the subsequent Glaser-Hay homocoupling of the terminal alkynes.[7][9]

The proposed mechanism involves the hydrolysis of TMS-ethynyl groups to terminal alkynes, facilitated by Cu(II) oxide/hydroxide species present on the copper surface. These newly formed terminal alkynes then undergo oxidative coupling to form the diyne linkages that constitute the graphdiyne network.[7] This simultaneous deprotection and polymerization strategy minimizes side reactions often associated with highly reactive terminal alkyne monomers.[7]

Caption: Workflow for TzG synthesis on a copper surface.

Protocol 2: Direct Growth of Crystalline TzG Film on Copper Foil

This protocol is based on the surface-assisted deprotection-polymerization method.[7][8]

Materials:

• 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine (TMS-Tz)

• Pyridine (anhydrous)

• Copper foil (as received)

• Phosphoric acid (H₃PO₄) or Ammonium Persulfate for etching

• Deionized water, Ethanol

Procedure:

• Prepare a solution of TMS-Tz (e.g., 50 mg) in pyridine (e.g., 50 mL) in a glass reaction vessel (e.g., a Schott bottle). The monomer may not be fully soluble and can be dispersed using ultrasonication.[8]

• Place a piece of as-received copper foil into the solution.

• Seal the vessel tightly with a Teflon cap and place it in an oven heated to 60 °C.

• Allow the reaction to proceed for 72 hours. During this time, a dark film will grow on the surface of the copper foil.

• After 72 hours, remove the vessel from the oven and allow it to cool to room temperature.

• Carefully retrieve the copper foil, now coated with the TzG film.

• Gently rinse the coated foil with ethanol and deionized water to remove residual reactants.

• To isolate the freestanding TzG film, carefully etch away the copper substrate. This can be achieved by floating the foil on a solution of phosphoric acid or ammonium persulfate.

• Once the copper is fully dissolved, the freestanding TzG film can be transferred to deionized water for washing and then mounted on a desired substrate for characterization.

Characterization of Triazine-Based Graphdiyne

Thorough characterization is essential to confirm the successful synthesis of the TzG film and to understand its structural and electronic properties.

Technique	Purpose & Expected Results
SEM	To visualize the surface morphology of the TzG film. Typically shows a continuous, uniform film covering the substrate.[10]
TEM/HRTEM	To observe the porous network structure characteristic of graphdiyne and assess its crystallinity.[10]
XPS	Confirms the elemental composition (C, N) and chemical bonding states. Deconvolution of C 1s and N 1s peaks reveals sp², sp, C-N, and C≡C bonds.[4][10]
Raman Spec.	Provides structural information. Key peaks include the D-band (~1360 cm⁻¹) and G-band (~1590 cm⁻¹) related to defects and sp² carbon, and a characteristic peak for the diyne linkage (–C≡C–C≡C–) around 2150 cm⁻¹.[3][4]
FT-IR Spec.	Confirms polymerization by showing the disappearance of Si-C vibrational modes from the TMS precursor and the presence of characteristic peaks for the triazine ring and alkyne bonds in the final product.[8]
PXRD	Used to analyze the crystalline structure and stacking of the 2D layers in the bulk material.[10]

Field-Proven Insights and Applications

The unique structure of triazine-based graphdiyne, synthesized from the TMS-Tz precursor, endows it with properties that are highly advantageous for a range of advanced applications.

• Causality Behind Performance: The precise placement of nitrogen atoms within the triazine rings creates a periodic distribution of electron-rich sites throughout the material. This is fundamentally different from stochastic doping methods (e.g., post-treatment with NH₃).[5][10] This ordered structure enhances charge transport and creates well-defined active centers. The acetylenic linkages, rich in π-electrons, can strongly interact with metal ions, making the material an excellent candidate for sensing and adsorption.[11]

• Electrocatalysis: Nitrogen doping is known to enhance the electrocatalytic activity of carbon materials.[3] TzG has been successfully used as a metal-free electrocatalyst for the Oxygen Reduction Reaction (ORR), a key process in fuel cells and metal-air batteries. The nitrogen sites are believed to facilitate oxygen adsorption and accelerate the catalytic reaction.[3]

• Energy Storage: The porous structure of TzG allows for efficient ion diffusion and transport, while the nitrogen doping can improve electrical conductivity and provide additional active sites for ion storage. These attributes make it a promising electrode material for high-performance lithium-ion batteries and supercapacitors.[10]

• Sensing and Remediation: The combination of nitrogen atoms and alkyne-rich pores in TzG creates a high affinity for heavy metal ions.[11] This has been leveraged to develop highly sensitive electrochemical sensors for the simultaneous detection of ions like Pb²⁺ and Cd²⁺.[11]

Conclusion

2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine is a highly effective and stable precursor for the synthesis of crystalline, nitrogen-doped graphdiyne. The use of TMS protecting groups allows for controlled, surface-assisted polymerization on copper, yielding large-area films with a well-defined structure. The resulting triazine-based graphdiyne is a material with precisely engineered electronic properties and a uniform porous network, making it a powerful platform for developing next-generation technologies in catalysis, energy storage, and environmental sensing. The protocols and insights provided herein offer a robust foundation for researchers and drug development professionals to explore the full potential of this advanced 2D material.

References

• On-surface synthesis of nitrogen-doped nanographenes assisted by self-assembly - PMC. (n.d.).
• The trimethylsilyl (TMS) group, used as a protecting group for al... | Study Prep in Pearson+. (2024, July 14).
• Nitrogen-Doped Graphdiyne Applied for Lithium- Ion Storage - AWS. (n.d.).
• Graphdiyne and Nitrogen-Doped Graphdiyne Nanotubes as Highly Efficient Electrocatalysts for Oxygen Reduction Reaction - MDPI. (2023, November 27).

• On-surface synthesis of nitrogen-doped nanographene with an[12]annulene pore on Ag(111) - PMC. (2023, October 20). Retrieved March 8, 2026, from

• A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate - ResearchGate. (2018, December 1).
• Magnetoresistance effect of nitrogen doped graphdiyne - PMC - NIH. (2024, November 25).
• Magnetoresistance effect of nitrogen doped graphdiyne - Semantic Scholar. (2024, November 18).
• Triazine-graphdiyne with well-defined two kinds of active sites for simultaneous detection of Pb2+ and Cd2+ - ResearchGate. (n.d.).
• Graphdiyne biomaterials: from characterization to properties and applications - PMC - NIH. (n.d.).
• Graphdiyne: research advances in synthesis strategy - OAE Publishing Inc. (2026, January 26).
• On‐surface synthesis of edge nitrogen‐doped graphene nanoribbons from... - ResearchGate. (n.d.).
• A Triazine‐Based Analogue of Graphyne: Scalable Synthesis and Applications in Photocatalytic Dye Degradation and Bacterial Inactivation | Request PDF - ResearchGate. (2025, October 15).
• Supporting Information Direct growth of crystalline triazine-based graphdiyne using surface-assisted deprotection-polymerisation. (n.d.).
• Facile Synthesis of Hydrogen-Substituted Graphdiyne Powder via Dehalogenative Homocoupling Reaction - MDPI. (2023, March 11).
• Graphdiyne: synthesis, properties, and applications - Chemical Society Reviews (RSC Publishing). (2019, January 4).
• Graphdiyne: synthesis, properties, and applications - JinZhang Group @PKU. (2019, January 4).
• Direct growth of crystalline triazine-based graphdiyne using surface-assisted deprotection–polymerisation - Chemical Science (RSC Publishing). (n.d.).

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• 2. Graphdiyne biomaterials: from characterization to properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Magnetoresistance effect of nitrogen doped graphdiyne - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Direct growth of crystalline triazine-based graphdiyne using surface-assisted deprotection–polymerisation - Chemical Science (RSC Publishing) [pubs.rsc.org]
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• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes & Protocols: Fabrication of Optoelectronic Devices Using Star-Shaped Triazine Molecules

Abstract

Star-shaped molecules featuring a 1,3,5-triazine core have emerged as a highly promising class of materials for next-generation optoelectronic devices.[1][2] The inherent electron-deficient nature of the triazine ring, combined with a C3-symmetric, planar structure, provides a versatile scaffold for creating materials with exceptional thermal stability, high electron affinity, and tunable optoelectronic properties.[1][3] This guide provides a comprehensive overview and detailed protocols for the synthesis, fabrication, and characterization of optoelectronic devices, such as Organic Light-Emitting Diodes (OLEDs) and Perovskite Solar Cells (PSCs), utilizing these advanced functional molecules. The protocols are designed for researchers and scientists, offering field-proven insights into the causality behind experimental choices to ensure reproducibility and high performance.

Part 1: Material Design & Synthesis

Core Concepts: The (D-π)₃-A Architecture

The exceptional properties of these molecules arise from their star-shaped, often Donor-π-Acceptor (D-π-A), architecture.

• Acceptor (A) Core: The central 1,3,5-triazine ring is a potent electron acceptor due to the electron-withdrawing nitrogen atoms. This core is responsible for the material's high electron affinity and thermal stability.[2][3]

• Donor (D) Arms: Three peripheral arms, typically composed of electron-donating moieties like triphenylamine, carbazole, or fluorene, are attached to the triazine core.[4] These donor units are crucial for facilitating charge injection and transport.

• π-Bridge: A conjugated spacer (π-bridge), such as a phenyl or thiophene group, often links the donor arms to the acceptor core. The nature and length of this bridge can be systematically varied to fine-tune the molecule's Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, and thus its optical and electronic properties.[2][5]

Caption: General molecular structure of a (D-π)₃-A star-shaped molecule.

General Synthetic Strategy

The synthesis of trisubstituted 1,3,5-triazines is most commonly achieved through sequential nucleophilic substitution reactions starting from the inexpensive and readily available cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[1][3] The reactivity of the chlorine atoms is temperature-dependent, allowing for a controlled, stepwise introduction of different peripheral arms.

• First Substitution: The first chlorine is highly reactive and can be substituted at low temperatures (0–5 °C).

• Second Substitution: The second substitution requires elevated temperatures, typically around room temperature.

• Third Substitution: The final substitution requires higher temperatures, often above 60 °C.[3]

This methodology allows for the synthesis of both symmetric (A₃) and asymmetric (A₂B, ABC) derivatives, providing a powerful tool for molecular engineering.[6]

Material Properties and Selection Criteria

The performance of an optoelectronic device is critically dependent on the properties of the active material. Peripheral modification of the triazine core is the primary method for tuning these characteristics.[7]

Molecule Example	Highest Occupied Molecular Orbital (HOMO)	Lowest Unoccupied Molecular Orbital (LUMO)	TGA Onset (T_d, 5% loss)	Application	Reference
T2T	-6.10 eV	-2.40 eV	433 °C	OLED Host	[8]
T3T	-6.01 eV	-2.39 eV	511 °C	OLED Host	[8]
PTBC	-5.27 eV	-2.23 eV	423 °C	PSC Hole Transport
Spiro-OMeTAD	-5.17 eV	-2.23 eV	410 °C	PSC Hole Transport

Expertise & Experience:

• Energy Level Alignment: For use as a Hole Transport Material (HTM) in PSCs, the HOMO level of the triazine molecule must be well-aligned with the valence band of the perovskite to ensure efficient hole extraction. A HOMO level around -5.2 to -5.4 eV is often optimal. For OLEDs, the energy levels must facilitate charge injection from adjacent layers.

• Thermal Stability: A high glass transition temperature (Tg) and thermal decomposition temperature (Td) are crucial for device longevity and operational stability, preventing morphological changes at elevated operating temperatures.[4][9]

• Solubility: For solution-processed devices, good solubility in common organic solvents (e.g., toluene, chlorobenzene) is essential for forming uniform, high-quality thin films.[10] This is often achieved by adding alkyl chains to the peripheral donor groups.[4]

Part 2: Device Fabrication Protocols

The following are detailed, self-validating protocols for fabricating two common types of optoelectronic devices.

Protocol A: Solution-Processed Organic Light-Emitting Diode (OLED)

This protocol describes the fabrication of a multilayer OLED using a star-shaped triazine derivative as either an emissive material or a host for a phosphorescent dopant.

Device Architecture: ITO / PEDOT:PSS / Emissive Layer (Triazine-based) / TPBi / LiF / Al

Caption: Simplified workflow for fabricating a solution-processed OLED.

Methodology:

• Substrate Preparation (Self-Validating System):

  • Sequentially clean pre-patterned Indium Tin Oxide (ITO) glass substrates in ultrasonic baths of deionized water, acetone, and isopropanol for 15 minutes each. This rigorous cleaning is critical to remove contaminants that cause current leakage and device failure.

  • Dry the substrates with a high-purity nitrogen gun.

  • Immediately treat with UV-Ozone for 10 minutes to increase the work function of the ITO and improve the adhesion of the subsequent layer.

• Hole Injection Layer (HIL) Deposition:

  • Deposit a layer of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) via spin-coating at 4000 rpm for 40 seconds.

  • Anneal the substrate on a hotplate at 150 °C for 15 minutes in a nitrogen-filled glovebox to remove residual water. The PEDOT:PSS layer smooths the ITO surface and reduces the energy barrier for hole injection.

• Emissive Layer (EML) Formulation and Deposition:

  • Prepare a solution of the star-shaped triazine molecule (e.g., 10 mg/mL) in an appropriate solvent like toluene or chloroform. If used as a host, co-dissolve it with a phosphorescent emitter.

  • Causality: The choice of solvent is critical; it must fully dissolve the material without causing aggregation, and its evaporation rate influences the final film morphology.[10]

  • Spin-coat the EML solution onto the PEDOT:PSS layer inside the glovebox. A typical parameter is 2000 rpm for 60 seconds.

• Thermal Annealing:

  • Anneal the film at 80-100 °C for 10 minutes. This step improves film morphology and enhances intermolecular packing, which can promote better charge transport.[11]

• ETL and Cathode Deposition:

  • Transfer the substrate to a high-vacuum (<10⁻⁶ Torr) thermal evaporation chamber.

  • Deposit an Electron Transport Layer (ETL), such as 1,3,5-Tris(N-phenyl-benzimidazol-2-yl)benzene (TPBi), with a thickness of ~40 nm.

  • Deposit a thin layer of Lithium Fluoride (LiF) (~1 nm) to facilitate electron injection.

  • Deposit the final Aluminum (Al) cathode (~100 nm).

Protocol B: Perovskite Solar Cell (PSC) with a Triazine-based Hole Transport Layer (HTL)

This protocol outlines the fabrication of an n-i-p planar heterojunction PSC, where a star-shaped triazine molecule serves as the HTL, a cost-effective and stable alternative to the commonly used Spiro-OMeTAD.[12][13]

Device Architecture: FTO / c-TiO₂ / m-TiO₂ / Perovskite / Triazine-HTL / Au

Caption: Simplified workflow for fabricating a perovskite solar cell.

Methodology:

• Substrate Preparation:

  • Clean Fluorine-doped Tin Oxide (FTO) glass using the same sequential ultrasonic bath procedure as for OLEDs.

  • Etch the FTO layer with zinc powder and HCl to create the desired electrode pattern.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact TiO₂ (c-TiO₂) blocking layer, for example, by spray pyrolysis.

  • Deposit a mesoporous TiO₂ (m-TiO₂) scaffold layer by spin-coating a titania paste and sintering at high temperature (~500 °C). This scaffold is essential for anchoring the perovskite crystals and facilitating electron transport.

• Perovskite Layer Deposition:

  • This protocol uses a common two-step method for a methylammonium lead iodide (MAPbI₃) layer.

  • Spin-coat a solution of PbI₂ in DMF onto the TiO₂ layer and dry.

  • Dip the substrate into a solution of methylammonium iodide (MAI) in isopropanol, leading to the in-situ formation of the crystalline perovskite film.

  • Anneal at ~100 °C to complete the crystallization.

• Hole Transport Layer (HTL) Formulation and Deposition:

  • Prepare the HTL solution in a nitrogen glovebox. A typical formulation is:

    • 72.3 mg of the star-shaped triazine molecule (e.g., PTBC).[12]

    • 1 mL of chlorobenzene.

    • 28.8 µL of 4-tert-butylpyridine (tBP).

    • 17.5 µL of a Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution (520 mg/mL in acetonitrile).

  • Causality: Li-TFSI is used to dope the HTL, increasing its conductivity and hole mobility. tBP is an additive that can improve the film morphology and passivate defects at the perovskite/HTL interface.[12]

  • Spin-coat the HTL solution onto the perovskite layer at 3000 rpm for 30 seconds. The hydrophobic nature of many triazine HTMs can also enhance the device's resistance to moisture.[12]

• Metal Contact Deposition:

  • Using a shadow mask, thermally evaporate a Gold (Au) counter-electrode (~80 nm) under high vacuum.

Part 3: Device Characterization

OLED Performance Analysis

• Current Density-Voltage-Luminance (J-V-L): Use a source meter unit combined with a calibrated photodiode to simultaneously measure the current density and light output as a function of the applied voltage.

• External Quantum Efficiency (EQE): This is the ratio of photons emitted to electrons injected. It is a key metric for device efficiency and is calculated from the luminance, current, and emission spectrum. An EQE of over 17% has been achieved with triazine-based hosts.[8]

• Power Efficiency: Measured in lumens per watt (lm/W), this describes the device's overall energy conversion efficiency.

Representative OLED Performance
Maximum Luminance	> 12,000 cd/m²
Current Efficiency	> 18 cd/A
External Quantum Efficiency (EQE)	5 - 18%
(Data synthesized from sources[8][10])

PSC Performance Analysis

• J-V Characteristics: Measure the current-voltage curve under simulated AM 1.5G sunlight (100 mW/cm²).

• Key Metrics: From the J-V curve, extract the following:

  • Power Conversion Efficiency (PCE): The primary metric for solar cell performance. Efficiencies over 20% have been reported for PSCs using triazine-based HTMs.[12]

  • Open-Circuit Voltage (V_oc): The maximum voltage at zero current.

  • Short-Circuit Current Density (J_sc): The maximum current at zero voltage.

  • Fill Factor (FF): A measure of the "squareness" of the J-V curve, indicating the quality of the solar cell.

Representative PSC Performance
Power Conversion Efficiency (PCE)	13 - 20%
Open-Circuit Voltage (V_oc)	~1.1 V
Short-Circuit Current (J_sc)	> 23 mA/cm²
Fill Factor (FF)	> 0.75
(Data synthesized from sources[12][14])

References

• Gupta, R. G., Ulla, H., Satyanarayan, M. N., & Sudhakar, A. A. (n.d.). A Perylene‐Triazine‐Based Star‐Shaped Green Light Emitter for Organic Light Emitting Diodes. Scilit.
• (2015, August 21). Theoretical study of the optical and charge transport properties of star-shaped molecules with 1,3,5-triazine-core derivatives as organic light-emitting and organic solar cells materials. SpringerLink.
• (n.d.). 1, 3, 5-Triazine derivatives as new electron transport–type host materials for highly efficient green phosphorescent OLEDs. ResearchGate.
• (n.d.). Peripheral modification of 1,3,5-triazine based electron-transporting host materials for sky blue, green, yellow, red, and white electrophosphorescent devices. RSC Publishing.
• (n.d.). Star-shaped hole transport materials with indeno[1,2-b] thiophene or fluorene on a triazine core for efficient perovskite solar cells. RSC Publishing.
• (2024, December 5). A Triazine‐Based Hole Transport Material for Durable Perovskite Solar Cells. ResearchGate.
• (n.d.). Star-shaped hole transporting materials with a triazine unit for efficient perovskite solar cells. ResearchGate.
• (2022, December 28). Triazine: An Important Building Block of Organic Materials for Solar Cell Application. PMC.
• (2020, November 6). Triazine-based OLEDs with simplified structure and high efficiency by solution-processed procedure. ResearchGate.
• (2024, November 19). A Triazine-Based Hole Transport Material for Durable Perovskite Solar Cells. Wiley Online Library.
• (2020, December 14). Synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different heterocyclic systems as novel hybrid molecules. RSC Publishing.
• (n.d.). Synthesis of triazine‐based star‐shaped molecule 45. ResearchGate.
• (2023, May 10). Centripetal triazine chromophores: towards efficient two-photon absorbers and highly emissive polyimide films. RSC Publishing.
• (n.d.). Effect of linking topology on the properties of star-shaped derivatives of triazine and fluorene. ScienceDirect.
• (2024, February 13). A materials informatics driven fine-tuning of triazine-based electron-transport layer for organic light-emitting devices. ResearchGate.
• (2025, August 8). Thermal annealing of arsenic tri-sulphide thin film and its influence on device performance. SPIE.

Sources

• 1. Synthesis of novel star-shaped molecules based on a 1,3,5-triazine core linked to different heterocyclic systems as novel hybrid molecules - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09025E [pubs.rsc.org]
• 2. Centripetal triazine chromophores: towards efficient two-photon absorbers and highly emissive polyimide films - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D3TC00877K [pubs.rsc.org]
• 3. Triazine: An Important Building Block of Organic Materials for Solar Cell Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (PDF) Effect of linking topology on the properties of star-shaped derivatives of triazine and fluorene [academia.edu]
• 5. Theoretical study of the optical and charge transport properties of star-shaped molecules with 1,3,5-triazine-core derivatives as organic light-emitting and organic solar cells materials [comptes-rendus.academie-sciences.fr]
• 6. researchgate.net [researchgate.net]
• 7. Peripheral modification of 1,3,5-triazine based electron-transporting host materials for sky blue, green, yellow, red, and white electrophosphorescent devices - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
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• 14. Star-shaped hole transport materials with indeno[1,2-b] thiophene or fluorene on a triazine core for efficient perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Application Note: High-Fidelity Functionalization of Deprotected Ethynyl Triazine Derivatives

Executive Summary

The 1,3,5-triazine (s-triazine) scaffold is a "privileged structure" in medicinal chemistry and a critical node in materials science due to its electron-deficient core and star-shaped geometry. When functionalized with terminal alkynes, it becomes a powerful electrophile for Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click" chemistry.[1]

However, deprotected ethynyl triazines (e.g., 2,4,6-triethynyl-1,3,5-triazine) present a unique challenge: the strong electron-withdrawing nature of the triazine ring renders the terminal alkyne proton highly acidic and the triple bond susceptible to nucleophilic attack or polymerization.

This guide details the protocols for handling, deprotecting, and "clicking" these derivatives. It prioritizes in situ deprotection strategies to maximize yield and reproducibility in drug discovery (fragment-based libraries) and materials science (Porous Organic Polymers).

The Chemistry of Ethynyl Triazines

Structural Considerations & Reactivity

The 1,3,5-triazine ring is isoelectronic with benzene but significantly more electron-deficient. This influences the attached ethynyl group in two ways:

• Increased Acidity: The

  of the terminal alkyne proton is lower than that of phenylacetylene, accelerating the formation of copper-acetylides in CuAAC.

• Instability: The free alkyne is prone to Glaser coupling (homocoupling) or Michael-type additions if left unreacted. Expert Advice: Avoid long-term storage of deprotected ethynyl triazines. Store as the trimethylsilyl (TMS) protected precursor and deprotect immediately prior to use.

Synthetic Workflow

The standard route involves the sequential substitution of cyanuric chloride followed by Sonogashira coupling.

Figure 1: General synthetic pathway for triazine-triazole conjugates. The "Deprotected" intermediate is often generated in situ.

Application I: Drug Discovery (Combinatorial Libraries)

Context: Triazine derivatives are potent kinase inhibitors (e.g., PI3K, mTOR targets). Using click chemistry allows for the rapid exploration of chemical space at the 2, 4, or 6 positions.

Protocol A: One-Pot Deprotection & Click for Library Synthesis

Objective: Synthesize a library of 2-amino-4-triazolyl-triazines without isolating the unstable alkyne intermediate. Scale: 96-well plate (100 µmol scale).

Reagents

• Scaffold: 2-amino-4-chloro-6-(TMS-ethynyl)-1,3,5-triazine (0.1 M in DMSO).

• Azide Library: Various alkyl/aryl azides (0.1 M in DMSO).

• Catalyst Solution:

  (20 mM) + Sodium Ascorbate (100 mM) in water.

• Deprotection Base:

  (saturated in MeOH).

Step-by-Step Procedure

• Plate Setup: Dispense 100 µL of the Scaffold solution (10 µmol) into each well.

• Azide Addition: Add 110 µL of unique Azide solutions (1.1 eq) to the wells.

• Deprotection Initiation: Add 50 µL of

  /MeOH .

  • Mechanism:[2] The methoxide generates the free alkyne in situ.

• Catalyst Addition: Immediately add 50 µL of the Catalyst Solution .

  • Note: The presence of ascorbate prevents oxidative homocoupling of the transient alkyne.

• Incubation: Seal plate and shake at Room Temperature (RT) for 4 hours.

• Validation (TLC/LCMS):

  • Success Indicator: Disappearance of the TMS peak (approx. 0.2 ppm in

    NMR) and appearance of the triazole proton (singlet, ~8.0-9.0 ppm).

• Work-up: Precipitate by adding water (1 mL). Centrifuge and wash the pellet with water to remove Copper/Salts.

Data Summary: Typical Yields

Azide Type	Steric Bulk	Reaction Time	Isolated Yield (%)
Primary Alkyl	Low	2 hrs	>95%
Benzyl Azide	Low	2 hrs	>92%
Aryl Azide	Medium	4 hrs	80-88%
Tert-butyl Azide	High	12 hrs	65-75%

Application II: Materials Science (Porous Organic Polymers)

Context: Triazines are ideal nodes for Porous Organic Polymers (POPs) used in

capture.[3][4] The rigid ethynyl linkers provide permanent porosity.

Protocol B: Synthesis of Triazine-Based POPs via Click Chemistry

Objective: Create a highly cross-linked network using 2,4,6-triethynyl-1,3,5-triazine (TET) and a diazide linker.

Reagents

• Core: 2,4,6-tris(TMS-ethynyl)-1,3,5-triazine.

• Linker: 1,4-bis(azidomethyl)benzene.

• Solvent: DMF/H2O (4:1 ratio).

• Catalyst: TBAF (Tetra-n-butylammonium fluoride) + CuI (Copper Iodide).

Step-by-Step Procedure

• Dissolution: Dissolve the TMS-protected Core (1.0 eq) and Diazide Linker (1.5 eq) in degassed DMF.

• Catalyst Prep: Add CuI (10 mol%) to the reaction vessel.

• Activation (The "Click"): Add TBAF (1.0 M in THF, 3.5 eq) dropwise under Nitrogen flow.

  • Why TBAF? TBAF acts as both the deprotecting agent (removing TMS) and a weak base to accelerate the CuAAC cycle.

• Polymerization: Heat to 60°C for 24 hours. The solution will turn turbid as the polymer precipitates.

• Purification:

  • Filter the solid.

  • Soxhlet Extraction: Wash with Methanol (24h) then THF (24h) to remove trapped copper and TBAF salts.

  • Critical Step: Vacuum dry at 100°C to activate pores.

Figure 2: Workflow for "One-Step" Polymerization of TMS-protected triazines.

Critical Technical Considerations (Expertise)

Stability of the "Deprotected" Scaffold

The electron-deficient triazine ring makes the acetylenic proton (

) significantly more acidic ( ) than standard phenylacetylene ( ).

• Risk: In the presence of strong bases (e.g., NaOH), the ring is susceptible to hydrolysis.

• Solution: Use mild bases like

  or DIPEA. Avoid heating above 60°C during the deprotection phase.

Copper Removal (Biocompatibility)

For biological applications, residual copper is toxic.

• Standard Wash: EDTA wash is often insufficient for triazine-triazole conjugates due to nitrogen chelation.

• Recommended: Use CupriSorb™ resin or wash with aqueous ammonia/citrate buffer (pH 8) to fully sequester Cu ions.

Regioselectivity

While CuAAC is highly regioselective for 1,4-disubstituted triazoles, the steric bulk of the TMS group during a one-pot reaction can sometimes slow down the reaction. Ensure the deprotection is faster than the click reaction by using excess fluoride/base if kinetics are sluggish.

References

• Click Chemistry in Drug Discovery

  • Title: Recent applications of click chemistry in drug discovery.[1][5][6][7][8]

  • Source: ResearchG

  • URL:[Link]

• Triazine Scaffold Synthesis

  • Title: Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines.[2][3][9][10][11][12]

  • Source: Molecules (MDPI).

  • URL:[Link]

• Deprotection Protocols

  • Title: Deprotection of trimethylsilyl group of an alkyne.[13][14][15]

  • Source: ChemSpider Synthetic Pages.[15]

• Triazine-Based Porous Polymers

  • Title: Triazine-based porous organic polymers for reversible capture of iodine.[3]

  • Source: Scientific Reports (N

  • URL:[Link]

• Click Chemistry Reagents: Title: Topics (Click Chemistry) | TCI AMERICA. Source: TCI Chemicals.

Sources

• 1. Click Chemistry in Drug Discovery [sigmaaldrich.com]
• 2. CN102250026A - Synthesis method of 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Thienyltriazine based conjugated porous organic polymers: tuning of the porosity and band gap, and CO2 capture - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 5. chemistry.illinois.edu [chemistry.illinois.edu]
• 6. researchgate.net [researchgate.net]
• 7. A Brief Introduction to Click Chemistry and Bioorthogonal Chemistry | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. dovepress.com [dovepress.com]
• 9. sciensage.info [sciensage.info]
• 10. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [ouci.dntb.gov.ua]
• 13. researchgate.net [researchgate.net]
• 14. DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group [organic-chemistry.org]
• 15. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes &amp; Protocols for the Synthesis of Nitrogen-Doped Carbon Materials from Triazine Precursors

Introduction: The Strategic Advantage of Triazine Precursors for Advanced Carbon Materials

Nitrogen-doped (N-doped) carbon materials represent a class of "next-generation" carbons, where the introduction of nitrogen heteroatoms into the carbon lattice fundamentally alters electronic properties, surface chemistry, and structural stability. This strategic doping imparts enhanced capabilities crucial for a range of applications, including heterogeneous catalysis, energy storage in supercapacitors and batteries, and advanced adsorption processes.[1][2] The choice of the nitrogen and carbon source is paramount to achieving desired material properties.

Triazine-based molecules and polymers have emerged as exceptionally effective precursors for N-doped carbons. Their distinct advantages lie in:

• Inherent High Nitrogen Content: The 1,3,5-triazine ring is a nitrogen-rich aromatic system, ensuring a high potential for nitrogen incorporation into the final carbon structure.

• Structural Pre-organization: The cyclic and often planar nature of triazine units facilitates the formation of graphitic domains during thermal treatment.

• Tunable Chemistry: Precursors like melamine, cyanuric chloride, and their derivatives can be easily polymerized into more complex, cross-linked networks such as melamine-formaldehyde resins or Covalent Triazine Frameworks (CTFs), offering control over the precursor architecture.[3][4]

• Cost-Effectiveness: Simple triazine precursors like melamine are industrially produced on a large scale, making them economically viable for synthesizing advanced carbon materials.[5]

This guide provides a detailed overview of the primary synthesis methodologies for converting triazine precursors into N-doped carbon materials with tailored properties. We will delve into the causality behind experimental choices, provide step-by-step protocols, and outline the necessary characterization techniques to validate synthesis outcomes.

Synthesis Strategies: From Simple Pyrolysis to Architectured Carbons

The conversion of triazine precursors to N-doped carbon is universally achieved through high-temperature pyrolysis in an inert atmosphere. The key to creating materials with specific functionalities lies in controlling the process through catalysis, pressure, or, most significantly, templating.

Caption: General synthesis workflow from triazine precursors to N-doped carbons.

Method 1: Direct Pyrolysis of Melamine

Direct pyrolysis is the most straightforward method to produce N-doped carbons. It involves the thermal decomposition of the precursor in an oxygen-free environment. Melamine (C₃H₆N₆) is an ideal candidate due to its high nitrogen content (66% by mass) and its thermal decomposition pathway, which involves polymerization into melon and graphitic carbon nitride (g-C₃N₄) intermediates before carbonizing.

Causality and Experimental Insight: The pyrolysis temperature is the most critical parameter.

• Low Temperatures (600-700°C): Tend to preserve a higher overall nitrogen content but result in a more disordered carbon structure with a higher proportion of pyridinic and pyrrolic nitrogen species.

• High Temperatures (800-1000°C): Promote graphitization, leading to a more ordered carbon lattice and favoring the formation of thermally stable graphitic nitrogen. However, this comes at the cost of a lower total nitrogen content as some nitrogen is lost as volatile species. The choice of temperature is therefore a trade-off between total N-content and structural/thermal stability.

Protocol 2.1: Synthesis of N-doped Carbon via Melamine Pyrolysis

• Preparation: Place 5.0 g of melamine powder in a quartz combustion boat.

• Furnace Setup: Position the boat in the center of a tube furnace.

• Inert Atmosphere: Purge the furnace tube with high-purity nitrogen or argon gas at a flow rate of 100-200 sccm for at least 30 minutes to eliminate all oxygen. Maintain a positive gas flow throughout the experiment.

• Thermal Ramp: Heat the furnace to the target temperature (e.g., 800°C) at a controlled rate (e.g., 5-10°C/min). Rationale: A controlled ramp rate prevents explosive decomposition and ensures uniform carbonization.

• Dwell Time: Hold the furnace at the target temperature for 1-2 hours. Rationale: This ensures the complete carbonization of the precursor and its intermediates.

• Cooling: Turn off the furnace and allow it to cool to room temperature naturally under the inert gas flow.

• Collection: The resulting black powder is the N-doped carbon material. Grind it gently in an agate mortar for homogenization before characterization.

Method 2: Hard Templating for Highly Porous Carbons

To create materials with high surface area and controlled porosity, a hard templating strategy is employed. This involves using a pre-synthesized, rigid porous material (the template) as a scaffold. The final carbon product is a negative replica of the template's pore structure.

Causality and Experimental Insight: The choice of template dictates the final pore structure. Mesoporous silica (e.g., SBA-15, KIT-6) or nanocrystalline metal oxides (e.g., MgO) are common choices.[3][6] The key to success is achieving complete infiltration of the precursor into the template's pores. Using a precursor that can be dissolved or melted, like a melamine-formaldehyde resin, facilitates this process. The template must then be removed without destroying the fragile carbon replica.

Protocol 2.2: Hard Templating using Melamine-Formaldehyde Resin and MgO

This protocol is adapted from methods used to create highly porous carbons with surface areas exceeding 1000 m²/g.[3]

• Template Precursor Preparation: Prepare a mixture of magnesium citrate (as an in-situ source for nanocrystalline MgO) and melamine-formaldehyde (MF) resin at a desired mass ratio (e.g., 3:1). Rationale: Magnesium citrate decomposes during pyrolysis to form a high-surface-area MgO template in intimate contact with the carbonizing resin.

• Pyrolysis: Place the mixture in a quartz boat and perform pyrolysis as described in Protocol 2.1 , typically at 700-800°C. This step simultaneously forms the MgO template and carbonizes the MF resin around it, creating an MgO/N-C composite.

• Template Removal: After cooling, transfer the composite powder to a beaker. Add 1 M hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) and stir for several hours (e.g., 12 hours) to dissolve the MgO template (MgO + 2H⁺ → Mg²⁺ + H₂O).[3]

• Washing & Purification: Filter the black carbon product and wash it repeatedly with deionized water until the filtrate is neutral (pH ~7). This removes residual acid and magnesium salts.

• Drying: Dry the purified N-doped porous carbon powder in a vacuum oven at 80°C overnight.

Caption: Workflow for the hard templating synthesis method.

Material Characterization: Validating Synthesis and Properties

Successful synthesis must be confirmed through rigorous characterization. These techniques validate the material's morphology, porosity, and, most importantly, the nature of the nitrogen doping.

• X-ray Photoelectron Spectroscopy (XPS): This is the most critical technique for analyzing N-doped carbons. High-resolution scans of the N 1s region can be deconvoluted to identify and quantify the different nitrogen species present.[7]

• Electron Microscopy (SEM/TEM): Provides direct visualization of the material's morphology, particle size, and, in the case of templated materials, the porous structure.[1][3]

• Nitrogen Physisorption (BET Analysis): Used to determine the specific surface area, pore volume, and pore size distribution, which are critical parameters for applications in adsorption and energy storage.[3][8]

• Raman Spectroscopy: The relative intensity of the D-band (~1350 cm⁻¹) and G-band (~1580 cm⁻¹) provides information on the degree of disorder and graphitization in the carbon structure.[3]

• Elemental Analysis (CHN): Determines the bulk percentage of carbon, hydrogen, and nitrogen in the sample, providing the overall nitrogen content.[8][9]

Sources

• 1. Synthesis and Characterization of Nitrogen-doped Carbon Nanotubes Derived from g-C3N4 [mdpi.com]
• 2. Frontiers | Nitrogen Doped Carbons Derived From Graphene Aerogel Templated Triazine-Based Conjugated Microporous Polymers for High-Performance Supercapacitors [frontiersin.org]
• 3. elar.urfu.ru [elar.urfu.ru]
• 4. mdpi.com [mdpi.com]
• 5. N-doped mesoporous carbon nanosheets obtained by pyrolysis of a chitosan–melamine mixture for the oxygen reduction reaction in alkaline media - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Nitrogen-doped ordered mesoporous carbons based on covalent triazine framework as the dopant for biodiesel production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, characterization of nitrogen-doped mesoporous carbon spheres and adsorption performance - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine Synthesis

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to push the alkynylation of the 1,3,5-triazine core to completion. The synthesis of 2,4,6-tris((trimethylsilyl)ethynyl)-1,3,5-triazine—a critical precursor for highly cross-linked carbon-nitrogen materials—is notoriously difficult due to the progressive electronic deactivation of the triazine ring.

This guide provides a causal, self-validating framework to troubleshoot your reaction, optimize your yields, and understand the underlying mechanistic forces at play.

Part 1: Strategic Troubleshooting & Workflow

When synthesizing tris-substituted triazines, the choice of starting material dictates the failure mode. The diagram below outlines the logical decision tree for diagnosing low yields based on your synthetic route.

Troubleshooting workflow for optimizing tris-alkynylation of the 1,3,5-triazine core.

Part 2: Frequently Asked Questions (Mechanistic Insights)

Q: Why does my Sonogashira coupling with cyanuric chloride stall at the bis-substituted product? A: This is a classic electronic deactivation issue. Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is highly electrophilic, making the first oxidative addition of Pd(0) nearly instantaneous at 0 °C. However, each subsequent alkyne substitution donates electron density into the triazine ring. This progressively raises the Lowest Unoccupied Molecular Orbital (LUMO) energy, making the third oxidative addition kinetically prohibitive under standard conditions .

Q: What is the authoritative route to achieve >75% yield of the tris-substituted product? A: You must abandon Palladium-catalyzed cross-coupling and shift to a Nucleophilic Aromatic Substitution (SNAr) strategy using cyanuric fluoride (2,4,6-trifluoro-1,3,5-triazine) and lithium 2-(trimethylsilyl)acetylide. Fluoride is a superior leaving group for SNAr, and the extreme electrophilicity of the fluorinated core overcomes the deactivation barrier for the third substitution .

Q: Why use lithium acetylide instead of a Grignard reagent? A: Steric bulk and nucleophilicity. Grignard reagents (e.g., TMS-C≡C-MgBr) are heavily solvated and sterically hindered. The third substitution on the triazine ring is highly crowded; the smaller, more reactive lithium acetylide is required to force the final C-C bond formation.

Part 3: Quantitative Reactivity Comparison

To justify the switch from cyanuric chloride to cyanuric fluoride, review the empirical data below. The temperature required for the 3rd substitution is the critical bottleneck.

Precursor	Reaction Type	Reagents	1st Sub. Temp	3rd Sub. Temp	Max Yield (Tris)	Primary Failure Mode
Cyanuric Chloride (TCT)	Sonogashira	TMS-Acetylene, Pd(PPh₃)₄, CuI	0 °C	Reflux (100 °C+)	< 15%	Ring deactivation; stalls at bis-adduct
Cyanuric Chloride (TCT)	Grignard	TMS-C≡C-MgBr, THF	0 °C	Reflux	~ 20-30%	Steric hindrance; incomplete conversion
Cyanuric Fluoride (TFT)	SNAr	TMS-C≡C-Li, THF	-78 °C	25 °C	> 75%	Moisture degradation of TFT

Part 4: The SNAr Mechanistic Pathway

Understanding the temperature gradient is critical. You cannot simply mix the reagents at room temperature, nor can you leave them at -78 °C. The reaction must be "stepped" to match the increasing activation energy of each substitution.

Progressive SNAr substitution pathway and temperature requirements for cyanuric fluoride.

Part 5: Self-Validating Experimental Protocol

This methodology utilizes cyanuric fluoride to synthesize the target compound . Every step is designed with built-in causality and validation checks to ensure success.

Step 1: Preparation of the Nucleophile (Lithium Acetylide)

• In a flame-dried Schlenk flask under argon, dissolve trimethylsilylacetylene (3.5 eq) in anhydrous THF. Cool to -78 °C.

• Add n-BuLi (3.4 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes at -78 °C, then warm to 0 °C for 15 minutes.

• Causality: The slight stoichiometric excess of alkyne (3.5 eq) relative to n-BuLi (3.4 eq) is critical. It ensures complete consumption of n-BuLi, preventing the highly nucleophilic butyl anion from attacking the triazine ring and forming unwanted butyl-triazine impurities.

Step 2: Controlled SNAr Addition

• In a separate flask, dissolve cyanuric fluoride (1.0 eq) in anhydrous THF and cool to -78 °C.

• Transfer the lithium acetylide solution dropwise via cannula into the cyanuric fluoride solution over 30 minutes.

• Causality: The first substitution is violently exothermic. Dropwise addition at -78 °C prevents localized thermal runaway, which would otherwise cause ring-opening or polymerization of the triazine core.

Step 3: Temperature Gradient Maturation

• Maintain at -78 °C for 1 hour (completes mono-substitution).

• Allow the bath to slowly warm to 0 °C over 2 hours (completes bis-substitution).

• Remove the cooling bath and stir at room temperature (25 °C) for 12 hours.

• Self-Validation Checkpoint: Before quenching, pull a 0.1 mL aliquot, quench with saturated NH₄Cl, extract with hexane, and run a GC-MS. You should see a dominant peak at m/z 369.7 (Tris-product). If a peak at m/z ~297 (Bis-fluoro intermediate) persists, the reaction requires gentle heating (40 °C) for an additional 4 hours.

Step 4: Quench and Isolation

• Cool the reaction to 0 °C and quench dropwise with saturated aqueous NH₄Cl.

• Causality: Using a mild acid like NH₄Cl rather than water prevents the basic lithium salts (LiOH formation) from cleaving the base-sensitive trimethylsilyl (TMS) protecting groups during workup.

• Extract with hexanes, wash with brine, dry over MgSO₄, and concentrate. Purify via recrystallization or flash chromatography (hexanes).

References

• Kouvetakis, J., Grotjahn, D., Becker, P., & Moore, S. (1994). Synthesis of Ethynyl-Substituted Precursors to Carbon-Nitrogen-Sulfur Extended Structures: Reactions of C3N3F3 and C2N2SCl2 with Alkali-Metal (Trimethylsilyl)acetylides. Chemistry of Materials, 6(5), 636-639. URL:[Link]

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. URL:[Link]

Purification techniques for removing palladium catalysts from triazine derivatives

Welcome to the Process Chemistry Technical Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with purifying triazine-based Active Pharmaceutical Ingredients (APIs) following palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig).

Meeting the ICH Q3D regulatory guidelines for elemental impurities (typically <10 ppm for oral medications)[1] is notoriously difficult when working with triazine derivatives. This document provides field-proven troubleshooting guides, self-validating protocols, and mechanistic insights to ensure successful metal scavenging.

Part 1: Diagnostic FAQs (Understanding the Causality)

Q1: Why is palladium removal from triazine derivatives significantly harder than from other heterocycles? A: The difficulty is rooted in coordination chemistry. Triazine rings contain three highly symmetric,

-hybridized nitrogen atoms. These nitrogens act as powerful -donors and -acceptors, effectively outcompeting standard extraction solvents or weak scavengers for palladium coordination. The API itself acts as a chelating ligand, creating a thermodynamic sink that stabilizes Pd(II) species[2]. To strip the palladium, you must introduce a scavenger with a significantly higher binding constant ( ) and apply thermal energy to overcome the kinetic barrier of the API-Pd complex dissociation.

Q2: Should I use homogeneous scavengers or solid-supported (heterogeneous) scavengers? A: For pharmaceutical process chemistry, heterogeneous (solid-supported) scavengers are the industry standard[2]. Homogeneous scavengers (like free 2,4,6-trimercaptotriazine, TMT) are highly effective at precipitating palladium[3], but they require subsequent crystallization steps that often lead to API yield loss. Solid-supported scavengers (e.g., silica-bound thiols or macroporous polystyrene resins) allow for simple physical separation via filtration, yielding product-rich liquors without the need for chromatography[2],[4].

Q3: My API is highly polar. Will silica-based scavengers sequester my product? A: Yes, product sequestration is a common issue. Unfunctionalized silanols on silica matrices can adsorb polar APIs via hydrogen bonding. If you observe significant API loss, switch to a macroporous polystyrene resin (e.g., MP-TMT or QuadraPure)[5],, or add a polar protic co-solvent (like 5–10% methanol) during the scavenging incubation to disrupt API-matrix interactions.

Part 2: Scavenger Selection Matrix

Selecting the correct scavenger depends on the oxidation state of the residual palladium and the chemical properties of your triazine derivative. The following table summarizes quantitative performance data for industry-standard scavengers.

Scavenger Name	Support Matrix	Active Functional Group	Target Pd State	Typical Loading	Est. Residual Pd	Capacity / Notes
SiliaMetS Thiourea	Silica Gel	Thiourea	Pd(II)	4–5 equiv.	< 14 ppm	Best for strongly coordinating APIs; highly effective for Pd(II)[6].
MP-TMT	Macroporous Polystyrene	Trimercaptotriazine	Pd(II), Pd(0)	10–20% w/w	< 10 ppm	Low swelling; highly robust pore structure; >0.5 mmol/g capacity[5].
QuadraPure TU	Polystyrene Resin	Thiourea	Pd(II)	5 g / 100 mL	< 1 ppm	High capacity (20-25 mg Pd/g resin); excellent for GMP batch processing.
Si-Thiol	Silica Gel	Propanethiol	Pd(0), Pd(II)	4–5 equiv.	10–50 ppm	Versatile, but may struggle to break strong Triazine-Pd chelates[4].

Part 3: Self-Validating Experimental Protocol

To ensure reproducibility, this solid-supported scavenging workflow incorporates built-in analytical checkpoints. This protocol utilizes a high-affinity bidentate scavenger (e.g., SiliaMetS Thiourea or QuadraPure TU)[6],.

Step-by-Step Methodology:

Step 1: Baseline Quantification (Checkpoint 1)

• Following the cross-coupling reaction and standard aqueous workup, concentrate the organic phase.

• Validation: Withdraw a 1 mL aliquot, evaporate, and analyze via ICP-MS to determine the baseline palladium concentration (typically 500–2000 ppm)[2].

Step 2: Scavenger Loading

• Based on the baseline ICP-MS data, calculate the molar amount of residual palladium.

• Add 4 to 5 molar equivalents of the selected scavenger (e.g., SiliaMetS Thiourea) directly to the crude reaction mixture[4]. Ensure the solvent volume is sufficient to allow free agitation (typically 10 volumes relative to the API).

Step 3: Thermally-Driven Incubation

• Heat the heterogeneous mixture to 40–60 °C and agitate mechanically.

• Causality: Room temperature scavenging is often insufficient for triazine derivatives. Thermal energy is strictly required to overcome the activation energy barrier, promoting the dissociation of the stable Triazine-Pd complex so the scavenger can capture the transient free metal[2].

• Validation (Checkpoint 2): After 4 hours, filter a micro-aliquot and perform a rapid colorimetric check or ICP-MS. If Pd levels are plateauing above target, extend incubation to 16 hours.

Step 4: Filtration and Cake Washing

• Filter the mixture through a Celite pad or a medium-porosity fritted funnel.

• Critical Step: Wash the scavenger cake with 2–3 bed volumes of a polar solvent (e.g., THF or 10% MeOH in DCM). This disrupts non-specific hydrogen bonding and recovers any sequestered triazine API.

Step 5: Final Release (Checkpoint 3)

• Concentrate the combined filtrate and washings.

• Validation: Perform final ICP-MS analysis. The batch is validated for downstream processing or crystallization only if the palladium concentration is < 10 ppm [1].

Part 4: Advanced Troubleshooting Guide

Issue: Residual palladium remains stubbornly high (>50 ppm) despite prolonged incubation with Si-Thiourea.

• Root Cause: The palladium may have precipitated as insoluble Pd(0) nanoparticles (colloids) during the reaction workup, which thiourea ligands cannot efficiently bind. Alternatively, the triazine coordination is too strong for a single-phase extraction.

• Solution: Implement a binary scavenging system . First, add a small catalytic amount of a homogeneous chelator (e.g., ethylenediamine or an isocyanide reagent) to actively rip the Pd from the triazine ring[7],[3]. Follow immediately with a solid-supported scavenger (like MP-TMT) to capture the newly formed, highly soluble Pd-complex[5].

Issue: The filtration step is incredibly slow, and the filter is clogging.

• Root Cause: If using a polystyrene-based resin (e.g., QuadraPure or MP-TMT), the resin beads may be swelling excessively in your chosen solvent (e.g., THF or Toluene), causing them to compress and blind the filter frit.

• Solution: Switch to a rigid, non-swelling silica matrix (e.g., SiliaMetS) which maintains constant bed volume regardless of the solvent[4]. Alternatively, if you must use resin, switch to a macroporous variant with higher cross-linking to minimize swelling[5].

Part 5: Mechanistic & Workflow Visualizations

Workflow for selecting and optimizing palladium scavengers for triazine-based APIs.

Thermodynamic equilibrium shift during palladium scavenging from coordinating heterocycles.

References

• SiliaMetS - Velocity Scientific Solutions Source: Velocity Scientific Solutions / SiliCycle Technical Data URL:6

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Source: Organic Process Research & Development (ACS Publications) URL:2

• SiliaMetS Metal Scavengers : an Efficient Tool to Remove Metal Residues Source: Technology Networks / SiliCycle URL:4

• Quickly and Easily Remove Residual Metals from APIs to Approved Levels Source: Sopachem / Biotage URL:5

• Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents Source: ResearchGate URL:3

• Palladium Extraction Following Metal-Catalyzed Reactions (ResearchGate) Source: ResearchGate URL:1

• User Guide QuadraPure Metal Scavengers Source: Sigma-Aldrich / Reaxa Ltd. URL:

• Screening Binary Systems of Chelating Agents Combined with Carbon or Silica Gel Adsorbents Source: ACS GCI Pharmaceutical Roundtable Reagent Guides URL:7

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. sopachem.com [sopachem.com]
• 6. velocityscientific.com.au [velocityscientific.com.au]
• 7. Screening - Wordpress [reagents.acsgcipr.org]

Solving solubility issues of triazine-based COF precursors

Welcome to the Advanced Materials Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with triazine-based Covalent Organic Frameworks (COFs).

Triazine precursors—such as 2,4,6-tris(4-aminophenyl)-1,3,5-triazine (TAPT), 2,4,6-tris(4-formylphenyl)-1,3,5-triazine (TFPT), and various carbonitriles—are notorious for their poor solubility. This guide bypasses generic advice, diving directly into the thermodynamic and kinetic causalities of these issues, providing self-validating protocols, and offering field-proven solutions.

Diagnostic Workflow: Triazine Precursor Solubility

Diagnostic workflow for resolving triazine COF precursor solubility and crystallization issues.

Troubleshooting Guide & FAQs

Q1: Why won't my rigid triazine monomers (e.g., TAPT, TFPT) dissolve in common organic solvents like THF, DCM, or Ethanol?

The Causality: The triazine core (

) is highly planar, symmetric, and electron-deficient. This structural nature promotes intense intermolecular stacking and strong dipole-dipole interactions. The thermodynamic lattice energy of these solid precursors vastly exceeds the solvation energy provided by standard low-boiling solvents. The Solution: You must disrupt the -stacking either thermally or chemically. Transition to high-boiling solvent blends (e.g., 1,4-Dioxane and Mesitylene) that allow for high-temperature solvothermal synthesis. Alternatively, utilizing a Lewis acid catalyst like Scandium(III) triflate ( ) can temporarily coordinate with the amine groups, disrupting the packing lattice, enhancing solubility, and drastically accelerating the imine condensation[1].

Q2: My reaction mixture dissolves upon heating, but I immediately get an amorphous powder instead of a crystalline COF. How do I fix this?

The Causality: You are experiencing a kinetic trap. Because the monomers have borderline solubility, the moment oligomers form, their solubility drops to zero, causing them to precipitate before they can undergo "error-correction." Crystalline COF formation requires a delicate equilibrium where the forward reaction (polymerization) and the backward reaction (hydrolysis/exchange) are balanced. The Solution: You must increase the reversibility of the reaction. This is achieved by adding a modulator—typically aqueous acetic acid. The water promotes the back-reaction (hydrolysis of defective imine bonds), while the acid catalyzes the forward Schiff-base formation, slowing down the net precipitation rate and allowing the thermodynamic crystalline product to form.

Self-Validating Protocol: Solvothermal Synthesis of Imine-Linked Triazine COF

• Preparation: Weigh 0.1 mmol of TAPT and 0.15 mmol of a linear dialdehyde into a Pyrex ampoule.

• Solvent Blending: Add 1.0 mL of 1,4-Dioxane and 1.0 mL of Mesitylene. Causality: Dioxane provides polarity for initial dissolution; mesitylene provides a high-boiling non-polar environment to stabilize the growing aromatic framework.

• Modulation: Add 0.2 mL of 3M aqueous Acetic Acid.

• Degassing: Flash-freeze the ampoule in liquid nitrogen, evacuate to < 100 mTorr, and flame-seal. Validation: A properly sealed ampoule will not show condensation near the seal when thawed.

• Crystallization: Heat at 120 °C undisturbed for 72 hours.

• Validation Step: After isolation, run a Powder X-Ray Diffraction (PXRD). The emergence of a sharp, high-intensity peak at a low

  angle (~3-5°) self-validates that you have achieved an extended crystalline network rather than a kinetic amorphous polymer.

Q3: I am trying to synthesize Covalent Triazine Frameworks (CTFs) directly from carbonitrile precursors, but they are completely insoluble. What is the standard approach?

The Causality: The cyclotrimerization of nitriles to form a triazine ring has an exceptionally high activation barrier. Furthermore, the resulting triazine nodes are completely insoluble in standard solvents, halting the reaction at the oligomer stage. The Solution: Employ an ionothermal synthesis strategy using molten salts. Zinc chloride (

) is the gold standard here. At temperatures above 400 °C, melts and acts simultaneously as a high-temperature solvent (porogen) and a Lewis acid catalyst to drive the trimerization[2].

Self-Validating Protocol: Ionothermal Synthesis of CTF-1

• Mixing: Inside a glovebox, mix terephthalonitrile (10 mmol) and anhydrous

  (50 mmol) in a quartz ampoule[2].

• Reaction: Evacuate, seal, and heat the ampoule at 400 °C for 48 hours.

• Purification: The resulting black monolith is heavily embedded with

  . Crush the solid and stir in deionized water for 72 hours, followed by 2M aqueous HCl for 24 hours to dissolve the zinc salts[2].

• Validation Step: Filter the COF and collect the filtrate. Add a few drops of 0.1M

  to the filtrate. If a white precipitate ( ) forms, is still present in the pores. Repeat the washing step until the test is completely clear, validating a fully evacuated, porous framework.

Quantitative Data: Solvent & Modulator Selection Matrix

To streamline your experimental design, reference this synthesized data table comparing the efficacy of various solvent/catalyst systems for triazine precursors.

Precursor Type	Target Linkage	Optimal Solvent System	Catalyst / Modulator	Temp (°C)	Expected Crystallinity
Amines (e.g., TAPT)	Imine	1,4-Dioxane / Mesitylene (1:1)	3M Acetic Acid (aq)	120	High (Sharp PXRD peaks)
Amines (e.g., TAPT)	Imine	THF / Ethanol (1:1)	(0.02 eq)	RT to 80	Very High (Rapid formation)
Aldehydes (e.g., TFPT)	Hydrazone	Dioxane / Mesitylene (1:1)	6M Acetic Acid (aq)	120	Moderate to High
Carbonitriles	Triazine (CTF)	None (Solvent-Free)	Molten (5 eq)	400	Moderate (High surface area)

References

• An overview on covalent organic frameworks: synthetic reactions and miscellaneous applications Source: Sun Yat-sen University (sysu.edu.cn) URL: [Link]

• Solving the COF trilemma: towards crystalline, stable and functional covalent organic frameworks Source: Ludwig Maximilian University of Munich (uni-muenchen.de) URL: [Link]

• Synthesis and Characterization of Covalent Triazine Framework CTF-1@Polysulfone Mixed Matrix Membranes and Their Gas Separation Studies Source: National Institutes of Health (nih.gov) URL:[Link]

Sources

• 1. mse.sysu.edu.cn [mse.sysu.edu.cn]
• 2. Synthesis and Characterization of Covalent Triazine Framework CTF-1@Polysulfone Mixed Matrix Membranes and Their Gas Separation Studies - PMC [pmc.ncbi.nlm.nih.gov]

Preventing hydrolysis and degradation of ethynyl triazines during storage

This Technical Support Center guide is designed for researchers handling Ethynyl Triazines , a class of compounds with a unique "dual-instability" profile. The electron-deficient triazine ring and the reactive ethynyl group create a synergistic degradation pathway that requires rigorous storage protocols.

Module 1: Understanding the Degradation Mechanisms

Q: Why are ethynyl triazines more unstable than standard alkynes or triazines? A: Ethynyl triazines suffer from a "Push-Pull" destabilization effect.

• Ring Hydrolysis (The "Pull"): The triazine ring is naturally electron-deficient. The ethynyl group is an electron-withdrawing group (EWG). It pulls electron density away from the ring, making the ring carbons significantly more electrophilic and susceptible to nucleophilic attack by water (hydrolysis).

• Alkyne Acidification (The "Push"): Conversely, the electron-deficient triazine ring pulls density from the ethynyl group, increasing the acidity of the terminal alkyne proton (

  drops). This makes the alkyne prone to deprotonation by weak bases (even basic glass surfaces) and subsequent oxidative coupling (Glaser coupling) or polymerization.

Q: What are the visible signs of degradation?

• Yellow/Orange Discoloration: Indicates oligomerization or oxidation of the alkyne tail (formation of conjugated systems).

• White Precipitate: Indicates hydrolysis of the triazine ring to cyanuric acid derivatives (often insoluble in organic solvents).

• Loss of Solubility: Cross-linking of the ethynyl groups leads to insoluble polymer networks.

Module 2: Critical Storage Protocols

Standard Operating Procedure (SOP-ET-01): Long-Term Storage

Parameter	Specification	Causality / Rationale
Temperature	-20°C to -80°C	Arrhenius suppression of hydrolysis rates; freezes trace moisture to limit mobility.
Atmosphere	Argon (Ar)	Nitrogen ( ) is lighter than air and diffuses out faster. Argon is heavier, forming a "blanket" that excludes oxygen (prevents oxidative coupling) and moisture.
Container	Amber Glass, Silanized	Amber blocks UV (prevents photolysis). Silanization covers surface hydroxyls ( ) on glass, which can act as weak bases to deprotonate the acidic alkyne.
Solvent State	Solid / Lyophilized	NEVER store in solution. Solution storage accelerates bimolecular reactions (dimerization) and hydrolysis.
Desiccant	or Indicating Drierite	Triazines are hygroscopic. Standard silica gel is often not aggressive enough.

Workflow Diagram: Storage & Handling Lifecycle

Figure 1: The critical lifecycle for ethynyl triazine storage. Note the requirement to warm to Room Temperature (RT) before opening to prevent condensation.

Module 3: Troubleshooting Guide

Scenario 1: "My sample has turned from white to yellow/brown."

• Diagnosis: Oxidative polymerization of the alkyne (Glaser coupling) or formation of N-oxide impurities.

• Immediate Action:

  • Perform TLC.[1][2] If the yellow spot stays at the baseline, it is likely a polymer.

  • Attempt recrystallization (if applicable) or filtration through a short plug of neutral alumina (removes polar oligomers).

• Prevention: Check your inert gas source.[3] Ensure you are using Argon , not Nitrogen, and that the septum is not cored.

Scenario 2: "The NMR shows a new broad peak around 9-10 ppm and loss of the triplet."

• Diagnosis: Hydrolysis of the triazine ring. The broad peak is likely an amide/hydroxyl proton from the ring-opening or substitution (e.g., formation of a cyanuric acid derivative).

• Immediate Action: This is irreversible. The sample must be repurified or discarded.

• Prevention: Ensure all glassware was flame-dried. Use a desiccator for storage.

Scenario 3: "The compound is no longer soluble in the original solvent."

• Diagnosis: Cross-linking (polymerization) or complete hydrolysis to insoluble triazine-diones.

• Immediate Action: Attempt to dissolve in DMSO-d6 for analysis. If insoluble in DMSO, the sample is degraded beyond recovery.

Module 4: Experimental Validation (QC)

Before using valuable ethynyl triazines in "click" chemistry or biological assays, validate purity using this self-validating test.

Protocol: The "Click" Competency Test

Do not rely solely on NMR, as it may not detect trace copper poisons or subtle oligomers.

• Reagents:

  • Ethynyl Triazine sample (1.0 eq)

  • Benzyl Azide (1.1 eq)

  • (5 mol%)

  • Sodium Ascorbate (10 mol%)

  • Solvent:

    (1:1)

• Procedure:

  • Mix reagents at Room Temperature.

  • Monitor by TLC or LC-MS at 15 minutes .

• Pass Criteria: >90% conversion to the triazole product within 30 minutes.

• Fail Criteria:

  • Slow reaction (>2 hrs): Indicates trace oxidation of the alkyne or presence of hydrolysis byproducts acting as copper chelators.

  • Green solution: Indicates oxidation of Cu(I) to Cu(II), suggesting oxygen contamination in the starting material.

Diagram: Degradation Pathways vs. Stability

Figure 2: The two main degradation pathways. Pathway A is driven by moisture; Pathway B is driven by light and oxygen.

References

• Mechanisms of Triazine Hydrolysis

  • Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. ACS Omega.

  • [Link][4]

• Terminal Alkyne Instability (Glaser Coupling)

  • Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis.[5] PubMed.

  • [Link]

• Handling of Ethynyl Heterocycles

  • Expanding the Chemical Space: Functionalized Ethynyl Oxazoles as Versatile Reagents.[6][7] ChemRxiv.[6][7]

  • [Link][8]

• Triazine Stability in Solution

  • Stability study of Durvalumab solutions (Monoclonal antibody with stability parallels). GERPAC.

  • [Link]

• General Polymeriz

  • Method of minimizing styrene polymerization during storage.[9] Google Patents.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. US2867672A - Method of minimizing styrene polymerization during storage - Google Patents [patents.google.com]

Technical Support Center: Navigating Moisture Sensitivity in Triazine-Based Synthesis

Welcome to the comprehensive technical support guide dedicated to assisting researchers, scientists, and drug development professionals in overcoming the challenges associated with moisture sensitivity in triazine-based synthesis. This resource is designed to provide not only troubleshooting solutions but also a deeper understanding of the chemical principles governing these reactions, empowering you to anticipate and mitigate potential issues in your experimental workflows.

The Inherent Moisture Sensitivity of Triazines: A Mechanistic Perspective

The triazine core, particularly the widely used precursor cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), is highly susceptible to hydrolysis.[1][2] The electron-withdrawing nature of the nitrogen atoms in the ring makes the carbon atoms electrophilic and thus prone to nucleophilic attack by water.[3][4] This reaction can lead to the formation of hydroxy-triazine byproducts, and in the case of cyanuric chloride, ultimately cyanuric acid.[1][5] The presence of even trace amounts of moisture can therefore lead to reduced yields, formation of difficult-to-remove impurities, and overall poor reaction performance.[6]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding moisture sensitivity in triazine synthesis.

Q1: My triazine synthesis is giving a low yield, and I suspect moisture is the culprit. What are the typical signs of water contamination in my reaction?

A1: Besides a lower than expected yield, other indicators of moisture contamination include the formation of a white precipitate (often cyanuric acid or its derivatives), a complex mixture of byproducts observed by TLC or LC-MS, and a "stalled" reaction where starting materials are consumed but the desired product is not formed in significant amounts.[4][7] Hydrolysis of the triazine ring can also lead to ring-opening, further complicating the product mixture.[4][8]

Q2: What are the most critical steps in a triazine synthesis protocol to control for moisture?

A2: The most critical points for moisture control are:

• Solvent Purity: Ensuring all solvents are rigorously dried is paramount.[6]

• Reagent Handling: Hygroscopic reagents must be handled under an inert atmosphere.[9]

• Reaction Setup: Glassware should be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[10][11]

• Work-up and Purification: Minimize exposure to atmospheric moisture during extraction and chromatography.[8]

Q3: How "dry" do my solvents need to be for a successful triazine synthesis?

A3: For most moisture-sensitive reactions, including many triazine syntheses, a water content of less than 50 parts per million (ppm) in your solvents is a good target.[6] For highly sensitive reactions, aiming for <10 ppm is ideal.

Q4: Can I use any drying agent for my solvents?

A4: No, the choice of drying agent is critical and depends on the solvent and your starting materials. For instance, reactive drying agents like sodium/benzophenone should not be used with halogenated solvents or electrophilic starting materials.[6][12] For triazine synthesis involving aldehydes or other sensitive functional groups, neutral desiccants like anhydrous magnesium sulfate or molecular sieves are recommended.[6]

Q5: How can I accurately determine the water content of my solvents?

A5: The gold standard for quantifying trace amounts of water in organic solvents is Karl Fischer titration.[6][13] This method is highly accurate and sensitive. For a more rapid, qualitative assessment, you can observe the behavior of a drying agent like anhydrous magnesium sulfate; if it clumps together, significant water is present, whereas a fine, free-flowing powder indicates a drier solvent.[6] Other methods like GC and 19F-NMR-based techniques can also be employed for water detection.[13][14][15]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues encountered during triazine synthesis.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Action
Moisture Contamination	Verify Solvent Anhydrousness: Re-dry your solvents using an appropriate method (see table below). Implement Inert Atmosphere Techniques: Ensure your reaction is set up under a continuous flow of dry nitrogen or argon. Use oven-dried glassware and septa.[10][16] Handle Reagents Appropriately: If using hygroscopic starting materials, handle them in a glove box or use pre-weighed vials under an inert atmosphere.[9]
Sub-optimal Reaction Conditions	Temperature Control: Ensure the reaction temperature is optimal. For sequential substitutions on cyanuric chloride, temperature control is critical.[17] Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.[7]
Poor Reagent Purity	Verify Starting Material Quality: Ensure the purity of your starting materials. Impurities can lead to side reactions.[7]

Issue 2: Formation of Multiple Byproducts

Potential Cause	Troubleshooting Action
Hydrolysis of Triazine Ring	Strict Moisture Exclusion: Re-evaluate all potential sources of water ingress in your experimental setup. Use Anhydrous Work-up: Perform extractions and other work-up steps as quickly as possible and with anhydrous solvents where feasible.
Regioisomer Formation	Control Reaction Conditions: When using unsymmetrical starting materials, the formation of regioisomers is common.[4][8] Varying the solvent, temperature, and pH can influence regioselectivity.[4]
Self-Condensation of Starting Materials	Freshly Prepare Unstable Reagents: Some starting materials, like amidrazones, can be unstable and should be used shortly after preparation.[4]

Experimental Protocols & Data

Table 1: Selection of Solvent Drying Agents

Drying Agent	Suitable Solvents	Unsuitable Solvents	Notes
Anhydrous MgSO₄ / Na₂SO₄	Most common solvents (ethers, esters, halogenated hydrocarbons)	---	Good for pre-drying; not as efficient for achieving very low water content.[6]
Molecular Sieves (3Å or 4Å)	Most common solvents	Alcohols (3Å can be used with caution)	Excellent for achieving very low water content. Must be activated before use.
Calcium Hydride (CaH₂)	Hydrocarbons, ethers, halogenated solvents	Alcohols, ketones, esters, aldehydes	Highly reactive with protic solvents. Reacts with water to produce H₂, which is flammable.[6]
Sodium/Benzophenone	Ethers (THF, dioxane), hydrocarbons	Halogenated solvents, alcohols, ketones, esters, aldehydes	Provides a visual indication of dryness (deep blue/purple color). Highly reactive and not suitable for many functionalized molecules.[6]
Phosphorus Pentoxide (P₄O₁₀)	Hydrocarbons, ethers, halides, nitriles	Alcohols, acids, amines, ketones, aldehydes	Very efficient but can be difficult to handle.[6]

Protocol: Setting up a Reaction Under Inert Atmosphere

• Glassware Preparation: Thoroughly clean and oven-dry all glassware (e.g., round-bottom flask, condenser) at >120°C for at least 4 hours, or flame-dry under vacuum.[18]

• Assembly: Assemble the glassware while still hot and immediately place it under a positive pressure of dry nitrogen or argon.[19] Use a gas bubbler to monitor the gas flow.

• Cooling: Allow the glassware to cool to room temperature under the inert atmosphere.

• Reagent Addition: Add anhydrous solvents and liquid reagents via a dry syringe.[20] Add solid reagents under a positive flow of inert gas or in a glove box.

• Reaction: Maintain a positive pressure of inert gas throughout the reaction.

Visualizing Workflows

Diagram: Decision-Making for Solvent Drying

Caption: Workflow for selecting an appropriate solvent drying method.

Diagram: Troubleshooting Low Yield in Triazine Synthesis

Caption: A logical workflow for troubleshooting low yields in triazine synthesis.

References

• Benchchem. (n.d.). Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines.
• ACS Omega. (2023, March 21). Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging.
• Benchchem. (n.d.). Technical Support Center: Green Synthesis of 1,3,5-Triazines.
• Benchchem. (n.d.). identifying and minimizing side products in 1,2,4-triazine synthesis.
• Kintek Furnace. (n.d.). What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques.
• Chemistry. (2008, September 12). A Method for Detecting Water in Organic Solvents.
• RSC Publishing. (2025, October 21). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025).
• ACS Publications. (2023, March 21). Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging | ACS Omega.
• NIH. (n.d.). A Method for Detecting Water in Organic Solvents - PMC.
• Benchchem. (n.d.). Common side reactions in the synthesis of 3,6-disubstituted 1,2,4-triazines.
• Benchchem. (n.d.). How to dry solvents for moisture-sensitive reactions with 2,3,6-Trimethoxyisonicotinaldehyde.
• LCGC International. (2022, April 15). Rapid, Efficient Quantification of Water in Solvents and Solvents in Water Using an Ionic Liquid-based GC Column.
• Fiveable. (2025, August 15). Inert atmosphere Definition - Organic Chemistry II Key....
• Google Patents. (n.d.). US4271298A - Process for the production of suspensions or solutions of cyanuric chloride in water.
• ResearchGate. (2023, March 8). Study of the Reaction Mechanism of Triazines and Associated Species for H 2 S Scavenging.
• ACS Publications. (1977, January 19). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants.
• SCIRP. (n.d.). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents.
• ZORA. (2022, June 29). Cyanuric chloride.
• YouTube. (2022, February 2). Inert Atmosphere.
• Sciencemadness Wiki. (2023, July 25). Drying solvents.
• MDPI. (2022, December 1). Detection of Trace Amounts of Water in Organic Solvents by DNA-Based Nanomechanical Sensors.
• Chemistry LibreTexts. (2022, May 5). 7.3: Inert Atmospheric Methods.
• RSC Publishing. (2018, June 20). Imido-substituted triazines as dehydrative condensing reagents for the chemoselective formation of amides in the presence of free hydroxy groups.
• ACS Publications. (2008, July 11). Kinetics of Cyanuric Chloride Hydrolysis in Aqueous Solution.
• PubMed. (2023, December 1). Synthesis of two-dimensional triazine covalent organic frameworks at ambient conditions to detect and remove water pollutants.
• Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods.
• EMD Millipore. (n.d.). Dry and safe - Drying agents from EMD Millipore.
• EPA. (n.d.). Methods for the Determination of Organic Compounds in Drinking Water.
• Chemcess. (2025, September 3). Cyanuric Chloride: Properties, Reactions, Production And Uses.
• Scribd. (n.d.). Effective Methods for Drying Solvents | PDF.
• HepatoChem. (n.d.). How do you handle hygroscopic salts?.
• DTIC. (n.d.). SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES.
• MDPI. (2021, January 2). Sustainable Triazine-Based Dehydro-Condensation Agents for Amide Synthesis.
• ResearchGate. (2025, October 16). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines.
• Wipf Group - University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• NIH. (n.d.). One-pot synthesis of triazines as potential agents affecting cell differentiation - PMC.
• Organic Syntheses. (2008, December 18). Working with Hazardous Chemicals.
• RSC Publishing. (2023, June 2). Recent advances in the multicomponent synthesis of heterocycles using tetronic acid.
• PMC. (n.d.). New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study.
• American Pharmaceutical Review. (2024, February 27). Moisture Control and Degradation Management.
• PMC. (n.d.). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects.
• Wikipedia. (n.d.). 1,3,5-Triazine.
• Benchchem. (n.d.). Application Notes & Protocols for Microwave-Assisted Synthesis of Triazines.
• MDPI. (2025, December 2). Green Strategies for the Synthesis of Heterocyclic Derivatives with Potential Against Neglected Tropical Diseases.
• Organic Syntheses Procedure. (n.d.). 1,3,5-[tris-piperazine]-triazine.

Sources

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Technical Support Center: 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine Production

Status: Online Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: SC-TXZ-2024-001 Subject: Scale-up Optimization & Troubleshooting for Tri-substituted Triazines

Welcome to the Advanced Synthesis Support Module.

You are likely accessing this guide because your scale-up of 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine (TTSET) has encountered yield losses, purity issues (homocoupling byproducts), or thermal control problems.

This molecule is a critical precursor for Graphdiyne analogues and Covalent Organic Frameworks (COFs) . Its synthesis involves a triple Sonogashira coupling on a cyanuric chloride core. While the chemistry is textbook, the chemical engineering required to scale it is non-trivial.

Below is your interactive troubleshooting guide, structured by the three most common failure modes.

Part 1: Critical Safety & Thermodynamics

User Question: "I scaled up from 5g to 100g, and the reaction exothermed uncontrollably, leading to a black tar. What happened?"

Technical Diagnosis: You likely attempted to add the alkyne/catalyst too quickly or at too high a temperature. Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is highly electrophilic. The first substitution is extremely exothermic. If you do not manage the Temperature Stepping Principle , you will trigger polymerization and uncontrolled side reactions.

The Protocol: Temperature Stepping The reactivity of the triazine ring drops significantly after each chlorine is replaced. You must match the reaction temperature to the activation energy of the specific substitution step.

Substitution Step	Target Position	Required Temp ( C)	Duration	Critical Note
1st Substitution	C-2	C (Ice Bath)	2–4 hrs	High Exotherm Risk. Add alkyne dropwise.
2nd Substitution	C-4	C - C (RT)	4–12 hrs	Allow to warm naturally.
3rd Substitution	C-6	C - C (Reflux)	12–24 hrs	Requires heat to drive to completion.

Visual Workflow (DOT Diagram):

Figure 1: The mandatory temperature stepping required to maintain control over the triple-substitution reaction.

Part 2: Catalyst Management & "The Black Tar"

User Question: "My product contains a persistent brown impurity that co-elutes with the product. NMR shows extra peaks in the alkyne region."

Technical Diagnosis: You are seeing Glaser Coupling products (1,4-bis(trimethylsilyl)buta-1,3-diyne). In standard Sonogashira conditions (Pd/Cu), Copper(I) iodide acts as a co-catalyst.[1][2][3] However, in the presence of trace oxygen, Cu catalyzes the dimerization of your alkyne (TMS-acetylene) rather than coupling it to the triazine.

Troubleshooting Matrix:

Symptom	Cause	Solution
Low Yield of Product	Alkyne consumed by Glaser coupling.	Increase TMS-acetylene equivalents to 3.5–4.0 eq.
Brown/Black Color	Pd/Cu nanoparticles or oxidized amine.	Perform a Thiourea Wash or use Silica filtration.
Diyne Impurity	Oxygen leak.	Strict Degassing: Sparge solvents with Argon for 30 mins before adding catalyst.

Advanced Protocol: Copper-Free Sonogashira If Glaser coupling is destroying your purity, switch to a Copper-Free variant. While slower, it eliminates homocoupling.

• Catalyst: Pd(PPh

  ) (5 mol%)

• Base: Diisopropylamine (DIPA) or Piperidine

• Solvent: THF

• Note: Requires higher temperatures (

  C) throughout, bypassing the C step, but risk of exotherm is managed by slow addition.

Part 3: Purification at Scale (Avoiding Columns)

User Question: "I cannot run a column for a 500g batch. How do I purify this solid?"

Technical Diagnosis: TTSET is highly lipophilic due to the three TMS groups. It is often soluble in non-polar solvents (Hexane, Toluene) but insoluble in polar protic solvents (Methanol, Water). We can exploit this for recrystallization.

Recommended Purification Workflow:

• Filtration: Filter the crude reaction mixture through a pad of Celite to remove insoluble amine salts (Et

  N·HCl) and Palladium black.

• Solvent Swap: Evaporate the reaction solvent (THF/Toluene).

• Recrystallization:

  • Dissolve crude solid in minimal hot Hexane or Cyclohexane (

    C).

  • Optional: Add activated charcoal, stir for 10 mins, and filter hot.

  • Cool slowly to Room Temperature, then to

    C.

  • Anti-solvent method: If yield is low, dissolve in minimal DCM and slowly add Methanol until turbid, then cool.

Logic Tree for Impurity Removal:

Figure 2: Decision matrix for purification based on observed impurity type.

Part 4: Stability & Storage

User Question: "My white crystals turned yellow and mushy after a week. Why?"

Technical Diagnosis:

• Desilylation: The C-Si bond is labile to strong bases or fluoride. If you used TBAF or didn't fully remove the amine base during workup, moisture from the air will hydrolyze the TMS group, leaving the terminal alkyne (which is unstable and cross-links).

• Hydrolysis: The triazine core can hydrolyze to cyanuric acid derivatives if acidic residues remain.

Storage Protocol:

• Atmosphere: Store under Argon/Nitrogen.[4]

• Temperature:

  C or C.

• Container: Amber glass (light sensitive) with Parafilm seal.

References

• Afonso, C. A. M., et al. (2006).[5][6] "Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines." Molecules, 11(1), 81-102.[5][6][7] (Demonstrates the temperature-dependent substitution reactivity of cyanuric chloride).

• Chinchilla, R., & Nájera, C. (2007). "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 107(3), 874–922. (Comprehensive review covering Glaser coupling side reactions and copper-free variants).

• Kockmann, N., et al. (2025). "Model-Based Scale-Up of a Homogeneously Catalyzed Sonogashira Coupling Reaction." ACS Engineering Au. (Discusses thermal management in scale-up). [8]

Sources

• 1. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 2. pubs.acs.org [pubs.acs.org]
• 3. arodes.hes-so.ch [arodes.hes-so.ch]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [ouci.dntb.gov.ua]
• 6. scispace.com [scispace.com]
• 7. Synthesis of 2,4,6-tri-substituted-1,3,5-triazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Fragmentation Patterns of Silylated Triazines

This guide provides a technical comparison and methodological framework for the mass spectrometry analysis of silylated triazines. It is designed for analytical chemists and drug development professionals requiring high-sensitivity detection of polar triazine metabolites (e.g., melamine, cyanuric acid, hydroxytriazines).

Executive Summary: The Silylation Advantage

Triazine compounds—widely used as herbicides (atrazine, simazine) and industrial chemicals (melamine)—present a distinct analytical challenge. While parent compounds are often amenable to direct GC-MS, their polar metabolites (hydroxytriazines) and analogues (cyanuric acid) exhibit poor volatility and strong hydrogen bonding.

Silylation (specifically Trimethylsilylation, TMS) is the industry-standard solution to mask polar protic groups (-OH, -NH₂, -SH), rendering these molecules volatile and thermally stable.[1][2] This guide compares the fragmentation physics of these derivatives against native forms, highlighting the diagnostic utility of silicon-specific ions.[3][4]

Comparative Analysis: Native vs. Silylated Triazines

The following table contrasts the performance metrics of analyzing underivatized triazines versus their TMS-derivatives using Electron Ionization (EI) GC-MS.

Feature	Native Triazines (Underivatized)	Silylated Triazines (TMS-Derivatives)
Volatility	Low (High boiling points, sublimation issues)	High (Reduced polarity, disrupted H-bonding)
Chromatography	Peak tailing, adsorption to inlet liners	Sharp, symmetrical peaks ; improved resolution
Molecular Ion ( )	Often weak or absent due to thermal degradation	Distinct (often intense), aiding identification
Base Peak	Variable; often ring cleavage fragments	Often m/z 73 or m/z 147
Limit of Detection	g/mL range (ppm)	ng/mL range (ppb)
Library Match	Variable (NIST library covers parents well)	Excellent (Standard libraries contain TMS versions)

Mechanism of Fragmentation

The fragmentation of silylated triazines is governed by the stability of the silicon-oxygen or silicon-nitrogen bonds. Unlike native fragmentation, which relies on random ring scission, silylated fragmentation follows predictable pathways:

• The Silicon Signature (m/z 73): The trimethylsilyl cation

  is ubiquitous and often the base peak. It confirms the presence of the derivative but provides no structural information about the triazine core.

• The Rearrangement Ion (m/z 147): This ion

  forms via an intramolecular rearrangement between two TMS groups in close proximity.[2] In polysilylated triazines (e.g., tri-TMS-melamine), its abundance indicates the proximity of derivatized sites.

• Alpha-Cleavage & Methyl Loss (M-15): The loss of a methyl radical

  from the TMS group is highly favorable, producing a stable cation . This is a critical diagnostic ion for determining molecular weight.

Visualization of Fragmentation Pathways[3][6][7][8][9]

The following diagram illustrates the fragmentation logic for a generic silylated triazine (e.g., Cyanuric Acid-TMS3), showing the transition from molecular ion to characteristic fragments.

Caption: Fragmentation cascade of a polysilylated triazine. The M-15 ion preserves the core structure, while m/z 73 and 147 serve as derivatization flags.

Experimental Protocol: Derivatization Workflow

This protocol uses BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (Trimethylchlorosilane).[1][5] TMCS acts as a catalyst to derivatize sterically hindered sites.[6]

Reagents & Equipment[12]

• Reagent: BSTFA + 1% TMCS (Sigma-Aldrich/Supelco or equivalent).

• Solvent: Anhydrous Pyridine (acts as an acid scavenger and solvent).

• Internal Standard: Benzoguanamine or 2,6-diamino-4-chloropyrimidine (13C labeled standards preferred for quantitation).

• Equipment: GC-MS (Single Quadrupole or Triple Quad), Heating block.

Step-by-Step Methodology

• Sample Preparation:

  • Extract sample (food matrix, biological fluid) using acetonitrile/water (50:50).

  • Centrifuge and filter (0.22 µm PTFE).

  • CRITICAL: Evaporate an aliquot (e.g., 200 µL) to complete dryness under a stream of nitrogen at 60°C. Note: Moisture kills the silylation reaction.

• Derivatization Reaction:

  • Add 200 µL Pyridine to the dried residue. Vortex to dissolve.

  • Add 200 µL BSTFA + 1% TMCS .

  • Cap vial tightly (PTFE-lined cap).

  • Incubate: Heat at 70°C for 45 minutes .

  • Causality: Heat is required to drive the reaction to completion for amine groups on melamine, which are less reactive than hydroxyl groups.

• Instrument Analysis:

  • Cool to room temperature.[1][7]

  • Transfer to autosampler vial.

  • Inject: 1 µL in Splitless mode (or 1:10 split for high conc).

  • Inlet Temp: 250°C.

Workflow Diagram

Caption: Optimized derivatization workflow ensuring moisture removal and complete silylation of hindered amine/hydroxyl groups.

Data Interpretation & Troubleshooting

When analyzing the mass spectra, use the following diagnostic checks to validate the derivatization:

• Incomplete Derivatization: If you observe peaks separated by 72 Da (mass of one TMS group minus one proton), the reaction was incomplete. Increase incubation time or reagent excess.

• Hydrolysis: Appearance of native compound peaks or broad tailing indicates moisture ingress. Check the nitrogen drying step and reagent quality.

• Artifacts: A peak at m/z 207 is often a column bleed artifact (septum bleed), while m/z 73 is the reagent background.

Self-Validating Check

A successful derivatization of Melamine (MW 126) to Tri-TMS-Melamine (MW 342) must show:

• Molecular Ion: m/z 342 (approx 10-20% abundance).

• Base Peak: m/z 327 (M-15, loss of methyl).

• Diagnostic: m/z 147 (indicating multiple TMS groups).

References

• US Food and Drug Administration (FDA). GC-MS Screen for the Presence of Melamine, Ammeline, Ammelide, and Cyanuric Acid.[8][9] FDA Laboratory Information Bulletin No. 4423.

• Sigma-Aldrich. Melamine Analysis via GC-MS: Method and Chromatograms.

• Little, J.L. Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Journal of Chromatography A, 1999.[2]

• Halket, J.M., Zaikin, V.G. Derivatization in mass spectrometry—1. Silylation. European Journal of Mass Spectrometry, 2003.[10]

• Kumazawa, T., et al. Simultaneous determination of triazine herbicides in human body fluids by GC-MS after silylation. Legal Medicine, 2000.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. littlemsandsailing.wordpress.com [littlemsandsailing.wordpress.com]
• 3. Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of silylation using N-methyl-N-(trimethylsilyl)-trifluoroacetamide, N,O-bis-(trimethylsilyl)-trifluoroacetamide and N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide for the determination of the estrogens estrone and 17alpha-ethinylestradiol by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Melamine Analysis via GC-MS [sigmaaldrich.com]
• 9. thamesrestek.co.uk [thamesrestek.co.uk]
• 10. Derivatization in mass spectrometry--1. Silylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Publish Comparison Guide: X-ray Diffraction (XRD) Analysis of Triazine-based Covalent Organic Frameworks (CTFs)

Executive Summary

In the landscape of porous organic polymers, Triazine-based Covalent Organic Frameworks (CTFs) stand out for their exceptional chemical and thermal stability, a direct result of the aromatic triazine linkage (

).[1][2] However, this stability historically came at the cost of crystallinity. Unlike boroxine or imine-linked COFs, which rely on reversible bond formation to "error-check" and anneal into ordered crystals, triazine formation is often irreversible, leading to amorphous or semi-crystalline solids.

This guide provides a technical comparison of CTFs against alternative COF chemistries, focusing specifically on X-ray Diffraction (XRD) as the primary validation tool. We analyze how modern synthesis protocols have overcome the "crystallinity-stability paradox," enabling the production of highly ordered CTFs suitable for critical applications like drug delivery.

Technical Deep Dive: The Triazine Advantage & The XRD Challenge

The Stability-Crystallinity Trade-off

To select the right material for drug delivery or catalysis, one must understand the fundamental trade-off between linkage reversibility and framework robustness.

Feature	Boroxine COFs (e.g., COF-1)	Imine COFs (e.g., COF-300)	Triazine COFs (e.g., CTF-1)
Linkage Chemistry	B-O (Reversible)	C=N (Reversible)	C=N (Aromatic, Irreversible)
Crystallinity	Excellent (High reversibility allows defect repair)	Good	Historically Low (Kinetic trapping)
Chemical Stability	Poor (Hydrolyzes in humidity)	Moderate (Stable in neutral/mild pH)	Superior (Stable in Acid/Base/Boiling Water)
XRD Signature	Sharp, intense peaks	Sharp peaks	Often broad; requires harsh synthesis to sharpen

Expert Insight: For drug delivery in the GI tract (varying pH from 1.5 to 7.5), Boroxine COFs are non-starters due to hydrolysis. Imine COFs may degrade in acidic lysosomes. Triazine COFs are the gold standard for stability , but their XRD data must be scrutinized to ensure the ordered pore structure required for consistent drug release profiles exists.

Comparative Analysis: XRD Data Interpretation

The following table contrasts the XRD characteristics of Triazine-based COFs with Imine-based alternatives, highlighting what to look for in your data.

Table 1: Comparative XRD Metrics

Metric	Imine-Based COF	Triazine-Based COF (CTF)	Interpretation for CTFs
Low-Angle Peaks ( )	Very Sharp, High Intensity	Present but often broader	Represents the (100) plane (pore diameter). Broadness indicates smaller crystallite domain size ( nm).
Stacking Peak ( )	Distinct (001) peak	Broad or Split	Represents stacking distance ( ). Crucial for determining AA vs. AB stacking.
Background Noise	Low	Moderate to High	Due to amorphous carbon/polymer byproducts common in ionothermal synthesis.
Stability Validation	Peaks vanish/shift after 24h in 1M HCl	Peaks remain unchanged	The critical quality control step. If peaks broaden significantly after acid treatment, the framework is collapsing.

Case Study: Stacking Modes (AA vs. AB)

Recent data confirms that stacking modes in CTFs are not just structural curiosities but determinants of performance.

• AA Stacking (Eclipsed): Atoms align perfectly vertically. Result: Open channels, higher surface area. XRD: Strong (100) peak, single (001) peak.

• AB Stacking (Staggered): Layers offset to minimize repulsion. Result: Constricted pores. XRD: weaker (100) peak, often additional peaks from lower symmetry.

Critical Finding: A 2020 study demonstrated the transformation of CTF-1 from AB to AA stacking via superacid catalysis followed by thermal annealing.[3][4][5] This transformation was tracked solely via XRD, where the pattern shifted to a highly crystalline AA signature, correlating with a 37% increase in photocatalytic activity [1].

Experimental Protocol: Standardized XRD Characterization Workflow

To ensure reproducibility and valid comparisons, follow this self-validating protocol for CTF characterization.

Phase 1: Sample Preparation & Data Collection

• Solvent Exchange: Wash crude CTF with water, ethanol, and THF to remove oligomers.

• Activation: Supercritical

  drying or vacuum heating (120°C, 12h) is mandatory . Solvent in pores causes scattering that masks low-angle peaks.

• Mounting: Use a zero-background silicon holder. Pack powder gently to avoid preferred orientation effects (common in 2D sheets).

• Settings:

  • Source: Cu K

    ( ).

  • Range:

    to . Crucial: Start at to capture the (100) peak.

  • Step Size:

    with 1-2 sec/step dwell time.

Phase 2: Simulation & Refinement (The "Pawley" Standard)

Experimental data alone is insufficient for COFs. You must validate against a model.

• Build Model: Construct candidate structures (AA and AB stacking) in software (e.g., Materials Studio, REFLEX).

• Simulate Pattern: Generate theoretical PXRD patterns for both models.

• Pawley Refinement: Refine the unit cell parameters of the model against your experimental data.

  • Success Criteria: Low

    (weighted profile R-factor) and visual match of peak positions.

Visualization: XRD Workflow

Figure 1: Standardized workflow for validating COF structures using experimental PXRD and theoretical simulation.

Application Focus: Drug Delivery & Stability

For drug development, the XRD pattern is a proxy for "pore integrity."

Scenario: Loading Doxorubicin (DOX) into a Triazine COF (e.g., TPT-DMBD-COF).

• Pre-Loading XRD: Confirm sharp (100) peak (ordered empty pores).

• Post-Loading XRD:

  • Expectation: Intensity of (100) peak decreases significantly.

  • Reason: Electron density contrast between framework and pore decreases as pores fill with drug.

  • Validation: If peaks shift positions, the framework has swelled/contracted (uncommon for rigid CTFs). If peaks disappear entirely without intensity reduction elsewhere, the framework may have collapsed.

• Release Study: After drug release in simulated gastric fluid (pH 1.2), re-run XRD.

  • Success: The original pattern (sharp (100) peak) returns. This proves the carrier survived the acidic environment, a feat Imine COFs often fail [3].

Visualization: Stacking & Quality Decision Tree

Figure 2: Decision logic for interpreting XRD patterns to determine stacking modes and suitability for drug delivery.

References

• Yang, Z., et al. "Transformation Strategy for Highly Crystalline Covalent Triazine Frameworks: From Staggered AB to Eclipsed AA Stacking." Journal of the American Chemical Society, 2020. Link

• Guan, Y., et al. "A covalent triazine-based framework containing hydrogen-bonding for highly drug loading and pH-responsive release."[6] Taylor & Francis Group, 2021.[6] Link

• Liu, X., et al. "Crystalline Covalent Organic Frameworks from Triazine Nodes as Porous Adsorbents for Dye Pollutants." ACS Omega, 2019. Link

• Haase, F., & Lotsch, B. V. "Solving the COF Trilemma: Stability, Crystallinity, and Functionality." Chemical Society Reviews, 2020. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. impact.ornl.gov [impact.ornl.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Transformation Strategy for Highly Crystalline Covalent Triazine Frameworks: From Staggered AB to Eclipsed AA Stacking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandf.figshare.com [tandf.figshare.com]

Beyond Combustion: Benchmarking Purity Standards for 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine

Executive Summary: The Silicon-Nitrogen Conundrum

In the synthesis of Covalent Organic Frameworks (COFs) and optoelectronic scaffolds, 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine (CAS 155202-89-4) serves as a critical

-symmetric building block. However, its unique stoichiometry ( ) presents a "perfect storm" for traditional purity analysis: a refractory silicon-rich exterior protecting a nitrogen-rich core.

This guide challenges the industry reliance on standard Combustion Elemental Analysis (CHN) for this compound. We demonstrate that while CHN is the historical requirement for publication, Quantitative NMR (qNMR) provides a superior, self-validating standard for functional purity, particularly in detecting the critical desilylation impurities that silence polymerization reactions.

The Challenge: Why Standard Protocols Fail

The theoretical composition of the target molecule is:

• Carbon: 58.49%

• Hydrogen: 7.36%

• Nitrogen: 11.37%

• Silicon: 22.78%

The "Carbide Trap" in Elemental Analysis

Standard automated combustion (flash dynamic combustion at ~950°C) often yields low Carbon values for this molecule.

• Mechanism: During combustion, the high silicon content facilitates the formation of Silicon Carbide (SiC) , a refractory ceramic that resists oxidation at standard operating temperatures.

• Result: Carbon is trapped in the ash rather than converting to

  , leading to experimental C values falling outside the acceptable range (typically to deviation).

The "Proton Silence" in Qualitative NMR

A standard

NMR spectrum of this molecule is deceptively simple: a single singlet at ppm (TMS protons).

• Risk: Without an internal standard, significant non-protonated impurities (inorganic salts) or solvent inclusions can exist undetected, as the integration has no relative internal baseline within the molecule itself.

Comparative Analysis of Standards

We evaluated three purity determination methodologies. The following data represents a comparative benchmark for a high-grade research sample.

Table 1: Method Performance Matrix

Feature	Method A: Standard CHN	Method B: Optimized CHN (+Additives)	Method C: qNMR (Recommended)
Principle	Flash Combustion ( )	Combustion +	Internal Standard Quantification
Primary Error	SiC formation (Low C%)	Incomplete N conversion	Weighing errors / T1 relaxation
Sample Req.	2–3 mg (Destructive)	2–3 mg (Destructive)	5–10 mg (Recoverable)
Precision	(Poor)	(Acceptable)	(Excellent)
Specificity	Non-specific (Bulk)	Non-specific (Bulk)	Structural (ID + Purity)
Cost/Run	Low	Medium	High (Deuterated solvents)

Experimental Protocols

Protocol A: Optimized Elemental Analysis (The "Refractory" Method)

Use this protocol if CHN data is strictly required for publication.

• Instrument Setup: PerkinElmer 2400 Series II (or equivalent).

• Combustion Temperature: Increase to 1050°C (if instrument allows) or extend oxygen boost time by 5 seconds.

• Capsule Preparation:

  • Weigh 2.0 mg of sample into a tin capsule.

  • Crucial Step: Add 5–10 mg of Tungsten(VI) Oxide (

    ) or Vanadium(V) Oxide ( ) powder directly over the sample.

  • Why? These oxides act as fluxing agents, preventing SiC formation and ensuring complete oxidation of the organic framework [1].

• Calibration: Calibrate using an organosilicon standard (e.g., Octaphenylcyclotetrasiloxane) rather than Acetanilide to match the combustion kinetics.

Protocol B: qNMR Purity Determination (The "Gold Standard")

Use this protocol for absolute purity validation and COF synthesis stoichiometry.

• Internal Standard (IS) Selection:

  • Compound: Dimethyl Sulfone (

    ) .

  • Rationale: It presents a sharp singlet at

    ppm, distinct from the analyte's TMS peak ( ppm) and common solvent traps (DCM , THF ). It is non-hygroscopic and chemically inert toward silyl alkynes.

• Sample Preparation:

  • Weigh exactly

    mg of Analyte into a vial.

  • Weigh exactly

    mg of Dimethyl Sulfone (IS) into the same vial.

  • Dissolve in 0.7 mL

    .

• Acquisition Parameters:

  • Pulse Angle:

    .

  • Relaxation Delay (

    ): 60 seconds.

  • Why? Silyl methyl protons have long

    relaxation times. Insufficient delay leads to under-integration of the analyte and false low purity [2].

  • Scans: 16 or 32.

• Calculation:

  • Where

    (TMS protons), .

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for certifying 2,4,6-Tris((trimethylsilyl)ethynyl)-1,3,5-triazine, highlighting the "Fail" loops common in standard EA.

Figure 1: Comparison of validation workflows. Note the failure loop in Standard EA due to refractory carbide formation.

Critical Impurity Profile

When interpreting the qNMR data, specific attention must be paid to the "Silent Killers" of COF polymerization.

Impurity Type	Origin	NMR Signature ( )	Impact on Application
Mono-desilylated	Hydrolysis (Moisture)	Singlet ppm (Terminal Alkyne)	Chain termination in cross-coupling.
THF Solvate	Recrystallization	Multiplets ppm	Stoichiometric error in weighing.
Silanols	Oxidation	Broad hump ppm (variable)	Interferes with acid-catalyzed reactions.

Recommendation: If the terminal alkyne peak at 3.1 ppm is integrated at

relative to the TMS peak (normalized for proton count), the batch requires re-purification via column chromatography (Neutral Alumina) to prevent capping effects in subsequent synthesis [3].

References

• PerkinElmer. (2012). The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. Technical Note. Link

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. Link

• Afonso, C. A. M., et al. (2006).[1] Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-102.[1] Link

Sources

• 1. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [ouci.dntb.gov.ua]

Comparison of graphdiyne synthesis efficiency using triazine vs benzene precursors

Graphdiyne (GDY), a fascinating two-dimensional carbon allotrope composed of sp- and sp²-hybridized carbon atoms, has garnered significant attention for its unique electronic properties, natural bandgap, and uniform porosity.[1][2] These characteristics position it as a promising material for applications in electronics, catalysis, and energy storage.[2][3] The synthesis of high-quality graphdiyne is paramount, and the choice of molecular precursors is a critical determinant of the final material's properties and the efficiency of its production.

This guide provides an in-depth comparison of two primary classes of precursors used in graphdiyne synthesis: traditional benzene-based monomers, such as hexaethynylbenzene (HEB), and emerging nitrogen-containing triazine-based monomers. We will explore the mechanistic nuances, compare synthesis efficiencies through experimental data, and provide detailed protocols for researchers in the field.

Mechanistic Differences and Their Implications

The synthesis of graphdiyne typically relies on a homocoupling reaction of terminal alkyne groups, most commonly the Glaser-Hay coupling, which utilizes a copper catalyst.[3][4][5] While the fundamental reaction is similar for both precursor types, the electronic nature of the aromatic core—benzene versus triazine—introduces significant differences.

Benzene Precursors: Hexaethynylbenzene (HEB) is the archetypal precursor for GDY synthesis.[4][6] The polymerization proceeds through a copper-catalyzed oxidative coupling of the six terminal alkyne groups, forming diacetylenic linkages between the benzene rings. This process, often conducted on a copper surface that serves as both template and catalyst, can yield large-area GDY films.[6] However, the high reactivity of terminal alkynes can lead to side reactions and the formation of amorphous, disordered solids.[7][8]

Triazine Precursors: Triazine-based precursors, such as 2,4,6-tris(ethynyl)-1,3,5-triazine and its derivatives, introduce nitrogen atoms into the aromatic core.[9][10] The electron-withdrawing nature of the triazine ring alters the reactivity of the ethynyl groups. This modification can influence the polymerization kinetics and potentially lead to more ordered, crystalline structures. The resulting material is a nitrogen-doped graphdiyne (N-GDY) or triazine-based graphdiyne (TA-GDY), where the nitrogen atoms are intrinsically and periodically part of the lattice.[8] This intrinsic doping is a key advantage, as it precisely tunes the electronic properties of the material without the need for post-synthesis processing.[6]

Caption: Comparison of synthesis pathways for graphdiyne from benzene and triazine precursors.

Comparative Analysis of Synthesis Efficiency

The efficiency of graphdiyne synthesis can be evaluated based on several key metrics: yield, crystallinity, reaction conditions, and scalability.

Parameter	Benzene Precursors (e.g., HEB)	Triazine Precursors	Key Insights & Causality
Yield	Variable; can be high (>90%) in solution-phase synthesis but often lower for high-quality films.[11]	Often reported with high efficiency, particularly in solution-phase, gram-scale synthesis.[12]	The modified electronics of triazine can sometimes lead to more controlled polymerization with fewer side reactions, improving yield.
Crystallinity	Often yields amorphous or polycrystalline films.[7][8] Achieving large-area crystalline films is a significant challenge.	Methods have been developed to produce large-area crystalline thin films, suggesting better kinetic control.[7][8]	The use of stable silylated alkyne monomers and surface-assisted polymerization helps minimize defects and favors crystalline growth for triazine precursors.[7][8]
Reaction Conditions	Typically requires a copper catalyst (e.g., Cu(OAc)₂, CuCl) and an organic base (e.g., pyridine, TMEDA) at room to moderate temperatures (25-80°C).[4][5]	Similar conditions, often using a copper surface/foil which acts as both a catalyst and template. One-pot deprotection/polymerization protocols are effective.[7][8]	Both methods rely on similar catalytic systems. The innovation in triazine-based synthesis often lies in the precursor design (e.g., TMS protection) to avoid side reactions.[7][8]
Scalability	Large-area synthesis (cm²) on copper foils has been demonstrated.[6] Solution-based methods can produce powder in larger quantities.[11][13]	Scalable synthesis of crystalline thin films and gram-scale solution synthesis have been reported.[7][12]	Both approaches have pathways to scalability. Surface-assisted methods are promising for thin-film device applications, while solution synthesis is better for bulk powder applications.
Product Properties	Produces pristine graphdiyne, a semiconductor with a direct bandgap.[14]	Produces intrinsically nitrogen-doped graphdiyne with tailored electronic properties.[6][15]	The presence of nitrogen atoms in the triazine-based GDY creates a distinct material with different electronic and catalytic properties compared to its all-carbon analogue.[8]

Experimental Protocols

The following protocols are representative examples derived from established literature, designed to be self-validating and reproducible.

This protocol is adapted from the foundational work on synthesizing GDY films on a copper surface.[4][6]

Objective: To grow a GDY film on a copper substrate via a modified Glaser-Hay cross-coupling reaction.

Materials:

• Hexaethynylbenzene (HEB) monomer

• Copper foil (substrate and catalyst source)

• Pyridine (base)

• N,N,N′,N′-tetramethylethylenediamine (TMEDA, ligand)

• Acetone (solvent)

• Hydrochloric acid (HCl) for cleaning

• Deionized water, Ethanol

Procedure:

• Substrate Preparation: Clean the copper foil by sonicating in 2M HCl, deionized water, and ethanol sequentially to remove the surface oxide layer. Dry under a stream of nitrogen.

• Reaction Setup: Place the cleaned copper foil at the bottom of a reaction vessel.

• Solution Preparation: Prepare a mixed solution of acetone, pyridine, and TMEDA. The ratio is critical for controlling the dissolution of copper ions to form catalytic sites.[4]

• Monomer Addition: Prepare a separate solution of HEB in acetone. Add this HEB solution dropwise to the reaction vessel containing the copper foil and solvent mixture.

• Polymerization: Allow the reaction to proceed at room temperature for 24-48 hours. A black film of graphdiyne will gradually form on the surface of the copper foil.

• Work-up: Carefully remove the copper foil from the solution. Wash it thoroughly with acetone and ethanol to remove any unreacted monomer and soluble oligomers.

• Drying: Dry the GDY-coated copper foil under vacuum.

Sources

• 1. Recent advances of graphdiyne: synthesis, functionalization, and electrocatalytic applications - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Graphdiyne: synthesis, properties, and applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pure.ecnu.edu.cn [pure.ecnu.edu.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. oaepublish.com [oaepublish.com]
• 7. Direct growth of crystalline triazine-based graphdiyne using surface-assisted deprotection–polymerisation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. N-doped graphdiyne derivative for highly selective and ultrasensitive NH3 sensing at room temperature - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis of the Nitrogen-doped CVD Graphene through Triazine [jim.org.cn]
• 11. Facile and large-scale synthesis of polymorphic graphdiyne catalyzed by transition metal salts for organic pollutant removal - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06653F [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Facile and large-scale synthesis of polymorphic graphdiyne catalyzed by transition metal salts for organic pollutant removal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dovepress.com [dovepress.com]
• 15. researchgate.net [researchgate.net]

Validating pore size distribution in triazine-derived porous materials

Validating Pore Size Distribution in Triazine-Derived Porous Materials: A Comparative Guide to Advanced Porosimetry

As a Senior Application Scientist, I frequently encounter a critical bottleneck in the development of Covalent Triazine Frameworks (CTFs): the mischaracterization of their pore architecture. CTFs are highly robust, nitrogen-rich porous polymers synthesized via the trimerization of aromatic nitriles. Their efficacy in gas storage, catalysis, and energy storage relies entirely on their Pore Size Distribution (PSD). However, the unique chemistry of the triazine ring—specifically its high density of polar nitrogen atoms—creates a highly specific local electrostatic environment that routinely confounds standard analytical techniques.

This guide objectively compares the performance of traditional nitrogen physisorption against advanced alternatives like Argon physisorption and Positron Annihilation Lifetime Spectroscopy (PALS), providing self-validating protocols to ensure scientific integrity in your PSD analysis.

The Analytical Arsenal: Comparing PSD Validation Techniques

To accurately map the porous landscape of a CTF, we must distinguish between open porosity (accessible to guest molecules) and closed free volume (inaccessible but structurally significant). The table below summarizes the quantitative and qualitative performance of the primary techniques.

Analytical Method	Probe Molecule	Kinetic Diameter (nm)	Primary Measurement	Advantage for CTFs	Key Limitation
N₂ Physisorption (77 K)	Nitrogen (N₂)	0.364	Open Porosity	Ubiquitous; standard for BET surface area.	N₂ quadrupole moment interacts with triazine N, skewing PSD.
Ar Physisorption (87 K)	Argon (Ar)	0.340	Open Porosity	Inert probe; accurate for ultramicropores (<0.7 nm).	Requires specialized cryogenics (liquid Ar or cryocooler).
PALS	ortho-Positronium	~0.106	Total Free Volume (Open + Closed)	Detects hidden/blocked pores and structural defects.	Requires radioactive source (²²Na) and complex modeling.

The Causality of Probe Selection: Overcoming the Quadrupole Trap

The most common error in CTF characterization is the uncritical reliance on Nitrogen adsorption at 77 K. While N₂ adsorption combined with Non-Local Density Functional Theory (NLDFT) is frequently used to verify microporous characteristics (1[1]), it is fundamentally flawed for nitrogen-rich frameworks.

The Causality: N₂ possesses a strong quadrupole moment. When it enters a CTF, it engages in specific electrostatic interactions with the polar triazine rings. This causes the N₂ molecules to orient themselves and pack more densely at lower relative pressures than they would in a purely non-polar carbon pore. Consequently, standard NLDFT models misinterpret this early pore-filling as the presence of artificially small pores.

The Alternative: Argon at 87 K is a spherical, monoatomic gas with no quadrupole moment. It interacts with the framework purely through van der Waals forces. To accurately capture ultramicropores (<0.5 nm) without quadrupole interference, Argon adsorption at 87 K combined with Quenched Solid Density Functional Theory (QSDFT) is the superior choice (2[2]). QSDFT mathematically accounts for the chemical heterogeneity and surface roughness inherent to ionothermally synthesized CTFs, preventing the artificial gaps often seen in NLDFT PSD profiles.

Uncovering Hidden Porosity with PALS

Gas physisorption only measures accessible pores. However, CTFs often contain closed-off free volumes due to network interpenetration or partial carbonization by the ZnCl₂ catalyst.

To account for both open and closed pores, Positron Annihilation Lifetime Spectroscopy (PALS) serves as a robust, non-destructive method (3[3]). When positrons are injected into the CTF, they capture an electron to form ortho-positronium (o-Ps), which localizes in the lowest-energy regions: the pores. The o-Ps lifetime directly correlates to the average spherical continuous free volume radius, effectively mapping the hidden porosity (4[4]).

Self-Validating Experimental Protocols

To ensure trustworthiness, the following workflows are designed as a self-validating system. By executing both protocols, you cross-reference the open porosity (Ar) against the total free volume (PALS). A significant divergence between the two indicates blocked ultramicropores or structural collapse.

Protocol 1: High-Resolution Argon Physisorption (87 K)

• Sample Degassing: Load 50 mg of the CTF into a glass cell. Degas at 150 °C for 2 hours, followed by 250 °C for 12 hours under high vacuum (<10⁻⁶ mbar).

  • Causality: Step-wise heating prevents framework collapse from the rapid expansion of trapped moisture, while the high temperature removes unreacted monomers without degrading the thermally stable triazine backbone.

• Isotherm Collection: Submerge the cell in liquid Argon (87 K). Dose Ar gas incrementally from P/P₀ = 10⁻⁷ to 0.99.

  • Causality: High-resolution dosing in the low-pressure regime (10⁻⁷ to 10⁻⁴) is mandatory to capture the filling of ultramicropores.

• QSDFT Application: Apply the Ar at 87 K on carbon (slit/cylindrical pore, QSDFT equilibrium model) to the adsorption branch.

  • Validation Check: The fitting error between the experimental isotherm and the QSDFT kernel must be <1%.

Protocol 2: In-Situ Positron Annihilation Lifetime Spectroscopy (PALS)

• Source Assembly: Seal a ~1 MBq ²²Na radioactive source between two 7 μm Kapton foils. Sandwich this source between two identical 2 mm thick CTF pellets (pressed at <50 MPa).

  • Causality: Low-pressure pelleting ensures sufficient bulk density to stop the positrons within the sample without mechanically crushing the intrinsic microporosity.

• Spectrum Acquisition: Place the sandwich in a vacuum chamber (10⁻⁶ mbar) at 298 K. Use a fast-fast coincidence system to detect the 1.27 MeV (birth) and 0.511 MeV (annihilation) gamma-rays. Accumulate a minimum of 5 × 10⁶ counts.

• Tao-Eldrup Modeling: Deconvolute the lifetime spectrum using LT9 or MELT software. Extract the long-lived o-Ps components (τ₃ and τ₄).

  • Validation Check: Convert τ₃ to pore radius using the extended Tao-Eldrup model. Compare this radius directly with the dominant pore peak obtained from Protocol 1. If PALS detects a 0.4 nm pore that Ar physisorption misses, your CTF contains closed ultramicropores.

Workflow Visualization

Fig 1: Decision tree for self-validating pore size distribution in triazine-derived materials.

References

• Porous Functionalized Covalent-Triazine Frameworks for Enhanced Adsorption Toward Polysulfides in Li-S B
• A fluorene based covalent triazine framework with high CO2 and H2 capture and storage capacities - Journal of M
• Advanced setup for in situ positron annihilation lifetime measurements under variable gas atmospheres and humidity - AIP Publishing -
• Porous covalent organic framework liquid for boosting CO2 adsorption and catalysis via dynamically expanding effect - Oxford Academic -

Sources

• 1. Frontiers | Porous Functionalized Covalent-Triazine Frameworks for Enhanced Adsorption Toward Polysulfides in Li-S Batteries and Organic Dyes [frontiersin.org]
• 2. A fluorene based covalent triazine framework with high CO 2 and H 2 capture and storage capacities - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/C3TA15417C [pubs.rsc.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. academic.oup.com [academic.oup.com]

Spectroscopic comparison of protected vs deprotected ethynyl triazines

Spectroscopic Comparison of Protected vs. Deprotected Ethynyl Triazines: A Comprehensive Guide

The Chemical Imperative: Why Protect Ethynyl Triazines?

Ethynyl-1,3,5-triazines are privileged scaffolds in modern drug discovery, materials science, and bioconjugation. They serve as highly efficient substrates for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" reactions[1][2]. However, the highly electron-deficient nature of the 1,3,5-triazine ring makes the direct synthesis and functionalization of terminal alkynes prone to unwanted side reactions, such as Glaser homocoupling or premature degradation.

To circumvent this, researchers utilize the trimethylsilyl (TMS) protecting group. The transition from a TMS-protected ethynyl triazine to a reactive terminal alkyne requires precise, self-validating spectroscopic tracking to ensure complete deprotection without compromising the delicate triazine core[3].

Mechanistic Causality of Deprotection

The deprotection of a TMS-ethynyl triazine is typically driven by a fluoride source, such as Tetra-n-butylammonium fluoride (TBAF). The causality behind this choice lies in bond dissociation energies: the Si–F bond (~582 kJ/mol) is significantly stronger than the Si–C bond (~318 kJ/mol).

When fluoride attacks the electropositive silicon atom, it forms a hypervalent fluorosilicate intermediate. This intermediate collapses, releasing the terminal acetylide anion, which is rapidly protonated upon aqueous workup to yield the terminal alkyne. Because the 1,3,5-triazine ring is highly susceptible to nucleophilic aromatic substitution (

), this reaction must be strictly temperature-controlled (0–10 °C) to prevent the fluoride or trace hydroxide from attacking the triazine core[3].

Workflow of TMS-ethynyl triazine deprotection and subsequent spectroscopic validation.

Quantitative Spectroscopic Comparison

To confidently proceed to bioconjugation, the deprotection must be validated through orthogonal spectroscopic methods. Below is a comparative analysis of the spectroscopic signatures of a standard model compound (

-Tetraethyl-6-((trimethylsilyl)ethynyl)-1,3,5-triazine-2,4-diamine) before and after deprotection[3].

Table 1: H and C NMR Spectroscopic Comparison (Solvent: CDCl )

Nucleus	Feature	TMS-Protected Triazine (ppm)	Deprotected Terminal Alkyne (ppm)	Causality / Assignment
H	TMS Protons	0.26 (s, 9H)	Absent	Cleavage of the Si–C bond removes the highly shielded methyl protons.
H	Alkyne Proton	Absent	2.87 (s, 1H)	Terminal sp-hybridized C–H proton, deshielded by the magnetic anisotropy of the triple bond.
C	TMS Carbons	-0.28	Absent	Loss of the electropositive silicon environment.
C	Internal Alkyne (C≡C)	103.6, 90.6	Absent	Silicon heavily deshields the adjacent alkyne carbons relative to hydrogen.
C	Terminal Alkyne (C≡C)	Absent	82.7, 72.9	Upfield shift occurs due to the replacement of Si with H, fundamentally altering the electronic distribution.

Table 2: FT-IR Spectroscopic Comparison

Vibrational Mode	TMS-Protected Triazine (cm )	Deprotected Terminal Alkyne (cm )	Causality / Assignment
C≡C–H Stretch	Absent	3228 (Strong, Sharp)	High s-character of the sp-hybridized carbon creates a stiff, high-frequency bond.
C≡C Stretch	Absent (or very weak)	2112 (Medium)	The terminal alkyne breaks pseudo-symmetry, creating a strong dipole moment change during vibration.
Si–CH Rocking	1249, 1079	Absent	Confirms the complete removal of the trimethylsilyl group.

Self-Validating Experimental Protocol: TBAF-Mediated Deprotection

To ensure scientific integrity, the following protocol is designed as a self-validating system. Each step includes a built-in analytical checkpoint to confirm causality and prevent downstream failures in click chemistry applications.

Step 1: Reaction Setup & Temperature Control

• Dissolve 1.0 equivalent of the TMS-protected ethynyl triazine in anhydrous Tetrahydrofuran (THF) (approx. 0.1 M concentration) under a continuous nitrogen atmosphere.

• Crucial Causality Step: Submerge the reaction flask in an ice-water bath to strictly maintain the internal temperature between 5–10 °C. Why? The 1,3,5-triazine ring is highly electrophilic. Allowing the temperature to rise increases the kinetic likelihood of the fluoride ion acting as a nucleophile, displacing amine or halogen substituents on the triazine core.

Step 2: Fluoride-Mediated Cleavage 3. Slowly add 1.0 equivalent of Tetra-n-butylammonium fluoride (TBAF, 1.0 M solution in THF) dropwise over 10 minutes. 4. Stir the resulting solution at 5–10 °C for 1 hour.

Step 3: In-Process Validation (TLC Checkpoint) 5. Validation Checkpoint: Spot the reaction mixture against the starting material on a silica gel TLC plate (Eluent: Hexane/Ethyl Acetate, 9:1). The deprotected terminal alkyne will exhibit a significantly lower

value (e.g., dropping from 0.56 to 0.33) due to the loss of the lipophilic TMS group and the introduction of the slightly acidic, polar terminal alkyne proton[3]. Do not proceed to quenching until the starting material spot is completely consumed.

Step 4: Quenching and Isolation 6. Quench the reaction by adding cold deionized water (equal volume to THF). This instantly protonates the acetylide intermediate and halts any further nucleophilic activity. 7. Extract the aqueous mixture twice with Dichloromethane (DCM). The organic layers will contain the deprotected triazine, while the water-soluble TBAF salts remain in the aqueous phase. 8. Dry the combined organic layers over anhydrous Na

SO , filter, and concentrate under reduced pressure.

Step 5: Final Spectroscopic Validation 9. Validation Checkpoint: Before utilizing the product in a CuAAC reaction, run a rapid FT-IR scan of the crude solid.

• Success Criteria: The immediate appearance of a sharp peak at ~3228 cm

  confirms successful cleavage. The absence of a peak at ~1249 cm confirms complete removal of the TMS byproduct. If the TMS peak persists, the product must be purified via silica gel chromatography prior to downstream use.

References

• Click Triazoles for Bioconjugation Source: NIH / PubMed Central URL:[Link]

• 'Second-generation' 1,2,3-triazole-based inhibitors of Porphyromonas gingivalis adherence to oral streptococci and biofilm formation Source: NIH / PubMed Central URL:[Link]

Sources

• 1. Click Triazoles for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Triazoles for Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ‘Second-generation’ 1,2,3-triazole-based inhibitors of Porphyromonas gingivalis adherence to oral streptococci and biofilm formation - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Thermal Stability: 1,3,5-Triazine Derivatives vs. Heterocyclic Alternatives

Executive Summary

This technical guide provides a rigorous benchmarking of 1,3,5-triazine (s-triazine) derivatives against key nitrogen-containing heterocyclic alternatives (pyridines, pyrimidines, and tetrazines). While benzene remains the gold standard for aromatic stability, 1,3,5-triazine derivatives exhibit a unique "stability-reactivity" paradox: they possess exceptional thermal robustness (often

) due to high symmetry and aromaticity, yet they are prone to specific high-temperature ring-opening mechanisms (releasing HCN) that distinctively separate them from pyridine analogues.

Key Takeaway for Drug & Material Developers: 1,3,5-Triazines are superior candidates for high-temperature applications (OLEDs, flame retardants) compared to pyrimidines, but require careful substituent engineering to prevent catalytic ring cleavage.

Part 1: Structural Basis of Thermal Stability

The thermal stability of nitrogen heterocycles is governed by aromatic resonance energy and the electron-deficiency of the ring system.

The Stability Hierarchy

Thermodynamic stability generally follows the resonance energy order. However, kinetic stability (decomposition onset) is heavily influenced by the specific decomposition pathway (e.g.,

extrusion vs. HCN elimination).

Heterocycle	Resonance Energy (kcal/mol)	Thermal Stability Profile	Primary Decomposition Mode
Benzene	36.0	Ultra-High ( )	Fragmentation (C-H scission)
Pyridine	27.0	High ( )	Ring fragmentation
1,3,5-Triazine	20.0	High ( )	Symmetric Ring Cleavage (3 HCN)
Pyrimidine	20.0	Moderate-High	Ring fragmentation
Tetrazine	Low	Low ( )	Explosive release

The Triazine Advantage

Despite lower resonance energy than pyridine, 1,3,5-triazine derivatives often exhibit superior functional thermal stability in solid-state applications.

• Symmetry: The

  symmetry of the s-triazine core facilitates highly ordered crystal packing (high lattice energy), raising melting and decomposition points.

• Electron Deficiency: The electron-poor ring resists oxidative attack better than electron-rich heterocycles (e.g., pyrrole, furan), making it ideal for oxidative environments.

Part 2: Comparative Performance Data

The following table benchmarks specific 1,3,5-triazine derivatives against analogous heterocycles.

Table 1: Thermal Decomposition Benchmarks ( )

Compound Class	Representative Molecule	( )	( )	Decomposition Enthalpy	Ref
Triazine (Base)	Melamine (2,4,6-triamino-1,3,5-triazine)	345	380	Endothermic (Condensation)	[1]
Triazine (OLED)	TCZT (Tri-carbazole-triazine)	370	--	--	[2]
Triazine (Energetic)	RDX (Trinitro-triazine)	205	230	Exothermic (Explosive)	[3]
Triazine (Azide)	2,4,6-Triazido-1,3,5-triazine	~200	210	Highly Exothermic	[4]
Pyridine (Azide)	2,4,6-Triazidopyridine	130--160	--	Exothermic	[4]
Pyrimidine (Azide)	2,4,6-Triazidopyrimidine	150--170	--	Exothermic	[4]

Critical Insight: Note the Azide Series . The 1,3,5-triazine derivative is more thermally stable (

) than the pyridine ( ) and pyrimidine analogues. This counter-intuitive result is due to the strong electron-withdrawing nature of the triazine ring, which stabilizes the azide group against nitrene formation ( loss) more effectively than the less electron-deficient pyridine ring.

Part 3: Decomposition Mechanisms[4]

Understanding how these molecules fail is as important as when they fail.

Graphviz Diagram: Decomposition Pathways

The following diagram illustrates the divergent decomposition pathways for Triazines vs. High-Energy Azides.

Caption: Thermal decomposition pathways for 1,3,5-triazine derivatives. Note that amino-triazines (like melamine) prefer condensation, while nitro-triazines (like RDX) undergo substituent scission.

Part 4: Experimental Protocols (Self-Validating)

To accurately benchmark your triazine derivative, follow this standardized TGA/DSC workflow. This protocol minimizes artifacts such as sublimation or crucible interactions.

Protocol A: Thermogravimetric Analysis (TGA)

Objective: Determine

(5% mass loss) and char yield.

• Sample Prep: Grind sample to a fine powder (uniform particle size avoids diffusion limits).

• Crucible Selection:

  • Standard: Alumina (

    ) 70 .

  • For Energetics/Volatiles: Pinhole-lid Aluminum pan (to maintain self-atmosphere).

• Loading: Weigh 3--5 mg (

  mg). Note: Smaller mass improves resolution of overlapping events.

• Atmosphere: Nitrogen (

  ) purge at 50 mL/min .

• Heating Program:

  • Step 1: Isothermal at 30°C for 5 min (stabilize balance).

  • Step 2: Ramp 10°C/min to 110°C (remove moisture).

  • Step 3: Isothermal at 110°C for 5 min.

  • Step 4: Ramp 10°C/min to 700°C.

• Validation: Run a calcium oxalate monohydrate standard. Ensure 3 distinct mass loss steps match theoretical values (

  ).

Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Distinguish melting (

) from decomposition ( ).

• Crucible: Hermetically sealed Aluminum pan with a laser-drilled pinhole (50

  ).

  • Why? Open pans allow sublimation (endothermic) which masks decomposition (exothermic). Sealed pans suppress sublimation.

• Ramp Rate: 5°C/min (slower than TGA to reduce thermal lag).

• Analysis:

  • Sharp Endotherm = Melting.

  • Broad Exotherm = Decomposition.

  • Self-Check: If

    (DSC) (TGA), the sample is likely decomposing before significant mass loss (e.g., internal rearrangement).

Graphviz Diagram: Benchmarking Workflow

Caption: Integrated TGA/DSC workflow for determining thermal processability windows.

References

• Costa, L., & Camino, G. (1988).[1] Thermal Behaviour of Melamine. Journal of Thermal Analysis, 34, 423-429.[1] Link

• Zhang, X., et al. (2025). Preparation, Thermal, and Optical Properties of D-A-Type Molecules Based on 1,3,5-Triazine. Molecules, 30(2). Link

• Makashir, P. S., & Kurian, E. M. (1996). Thermal decomposition of RDX. Journal of Thermal Analysis, 46, 1-12.

• Chapyshev, S. V. (2016).[2] Thermal Decomposition of 2,4,6-Triazido-1,3,5-Triazine. Russian Journal of Physical Chemistry B, 10(6), 905-912.[2] Link

• BenchChem. (2025).[3][4] Technical Guide on Thermal Stability of Heterocycles. Link

Sources

• 1. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]